1-(BROMOMETHYL)-4-(TRIFLUOROMETHYLSULFONYL)BENZENE

• CAS: 118089-89-7

Core Science & Biosynthesis

Molecular structure and weight of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

An In-Depth Technical Guide to 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene for Advanced Chemical Synthesis

Executive Summary: This guide provides a comprehensive technical overview of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (CAS No. 118089-89-7), a highly reactive and valuable bifunctional building block for researchers in medicinal chemistry and materials science. We delve into its molecular structure, a robust and well-rationalized synthesis protocol based on established chemical principles, its expected analytical characteristics, and its significant potential in the development of novel chemical entities. The document is structured to provide not just procedural steps but the underlying scientific rationale, ensuring both practical utility and a deep understanding of the compound's chemical behavior.

Introduction: The Strategic Value of a Bifunctional Reagent

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a specialized organic reagent designed for advanced synthetic applications. Its structure is distinguished by two key functional groups: a reactive bromomethyl (benzyl bromide) moiety and a strongly electron-withdrawing trifluoromethylsulfonyl group. This unique combination makes it an exceptional electrophilic building block.

• The Benzyl Bromide Group: This functional group is a potent alkylating agent, primed for nucleophilic substitution reactions (SN2), allowing for the precise introduction of the 4-(trifluoromethylsulfonyl)benzyl scaffold into a target molecule.[1] The benzylic position is inherently reactive due to the ability of the benzene ring to stabilize the transition state of substitution reactions.[2]

• The Trifluoromethylsulfonyl Group (-SO2CF3): As one of the most powerful electron-withdrawing groups in organic chemistry, the "triflyl" group profoundly influences the molecule's reactivity. It enhances the electrophilicity of the benzylic carbon, making the compound significantly more reactive towards nucleophiles compared to standard benzyl bromides.[3] Furthermore, trifluoromethylated and sulfonyl-containing moieties are highly sought after in drug design for their ability to modulate critical ADME (absorption, distribution, metabolism, and excretion) properties, such as metabolic stability, lipophilicity, and binding affinity to biological targets.[4]

This guide serves as a practical and theoretical resource for professionals aiming to leverage the unique reactivity of this compound in their research and development endeavors.

Molecular Structure and Physicochemical Properties

The foundation of the compound's utility lies in its molecular architecture and resulting physical properties.

Key Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene	N/A
Synonyms	1-(bromomethyl)-4-[(trifluoromethyl)sulfonyl]benzene
CAS Number	118089-89-7
Molecular Formula	C8H6BrF3O2S
Molecular Weight	303.10 g/mol
Physical Form	Solid
Storage	Inert atmosphere, 2-8°C
InChI Key	HOUVBAVXMFCMRJ-UHFFFAOYSA-N

Structural Analysis

The molecule's 1,4-disubstituted (para) benzene ring ensures a rigid scaffold with well-defined geometric separation between the two functional groups. The trifluoromethylsulfonyl group exerts a strong -I (inductive) and -M (mesomeric) effect, withdrawing electron density from the aromatic ring and, critically, from the benzylic position. This electronic influence is the primary driver of the compound's heightened reactivity.

Caption: Molecular structure of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene.

Synthesis and Mechanistic Rationale

Principle: Free-Radical Benzylic Bromination

This reaction utilizes N-Bromosuccinimide (NBS) as a source of a low, steady concentration of bromine (Br2), which is initiated to form bromine radicals (Br•). These radicals selectively abstract a hydrogen atom from the benzylic position, which is the weakest C-H bond due to the resonance stabilization of the resulting benzyl radical.[2]

Recommended Synthesis Protocol

Reaction: Synthesis of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene from 4-methyl-1-((trifluoromethyl)sulfonyl)benzene.

Materials:

• 4-methyl-1-((trifluoromethyl)sulfonyl)benzene (1.0 eq.)

• N-Bromosuccinimide (NBS) (1.1 eq.)

• 2,2'-Azobisisobutyronitrile (AIBN) (0.05 eq.)

• (Trifluoromethyl)benzene (Benzotrifluoride) or Acetonitrile (Anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Saturated aqueous sodium thiosulfate (Na2S2O3)

• Brine (Saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

Procedure:

• Reaction Setup: In a dry round-bottom flask fitted with a magnetic stir bar and a reflux condenser, dissolve 4-methyl-1-((trifluoromethyl)sulfonyl)benzene (1.0 eq.) in anhydrous (trifluoromethyl)benzene (approx. 0.2 M concentration).

• Reagent Addition: Add N-Bromosuccinimide (1.1 eq.) and AIBN (0.05 eq.) to the solution.

• Reaction Execution: Heat the mixture to reflux (approx. 80°C for acetonitrile, 102°C for benzotrifluoride) with vigorous stirring. The reaction can be initiated with a broad-spectrum light source if desired, which is common for such reactions.[6]

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC), observing the consumption of the starting material. The reaction is typically complete within 2-6 hours.

• Work-up: a. Cool the reaction mixture to room temperature. The succinimide byproduct will precipitate. b. Filter the mixture to remove the solid succinimide, washing the solid with a small amount of the solvent. c. Transfer the filtrate to a separatory funnel and wash sequentially with saturated aq. NaHCO3, saturated aq. Na2S2O3 (to quench any remaining bromine), and finally with brine. d. Dry the organic layer over anhydrous MgSO4 or Na2SO4.

• Purification: a. Filter off the drying agent. b. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product. c. If necessary, purify the product by recrystallization (e.g., from a hexane/ethyl acetate mixture) or silica gel column chromatography.

Mechanistic Insights

The reaction proceeds via a classic free-radical chain mechanism.

Caption: Simplified workflow of the free-radical bromination mechanism.

Justification of Experimental Parameters

• Solvent Choice: (Trifluoromethyl)benzene is an excellent, less toxic alternative to the traditionally used carbon tetrachloride (CCl4), which is a known carcinogen and ozone-depleting substance.[6][7] Acetonitrile is also a viable polar aprotic solvent. Anhydrous conditions are crucial to prevent hydrolysis of NBS.

• Initiator: AIBN is a reliable thermal initiator that decomposes at a predictable rate at reflux temperatures to generate the radicals needed to start the chain reaction.[5]

• Stoichiometry: A slight excess of NBS (1.1 eq.) is used to ensure complete conversion of the starting material. Using a large excess can lead to the formation of dibrominated byproducts. The initiator is used in catalytic amounts (0.05 eq.).

Analytical Characterization

While a public database of spectra for this specific compound is not available, its structure allows for the confident prediction of key spectroscopic features.

Expected Spectroscopic Signatures

Technique	Expected Features
¹H NMR	- Benzylic Protons (Ar-C H₂Br): A singlet expected around δ 4.6-4.9 ppm. This region is characteristic of benzylic bromides.[8] The strong electron-withdrawing -SO₂CF₃ group will shift this peak downfield compared to simpler benzyl bromides. - Aromatic Protons: Two doublets in the aromatic region (approx. δ 7.8-8.2 ppm). Due to the para-substitution, they will appear as a classic AA'BB' system. The protons ortho to the highly deshielding -SO₂CF₃ group are expected to be furthest downfield.
¹³C NMR	- Benzylic Carbon (Ar-C H₂Br): A peak around δ 30-33 ppm. - Aromatic Carbons: Four signals are expected. The carbon attached to the sulfonyl group (ipso-carbon) will be significantly downfield. The carbon of the trifluoromethyl group will appear as a quartet due to C-F coupling.
Mass Spec (EI)	- Molecular Ion (M⁺): A peak at m/z 302/304, showing the characteristic isotopic pattern for a single bromine atom (approx. 1:1 ratio). - Major Fragment: Loss of Br• to give a fragment at m/z 223, corresponding to the stable 4-(trifluoromethylsulfonyl)benzyl cation.
IR Spectroscopy	- C-Br Stretch: A peak in the range of 600-700 cm⁻¹. - S=O Stretch: Strong, characteristic stretches around 1350 cm⁻¹ (asymmetric) and 1150 cm⁻¹ (symmetric). - C-F Stretch: Strong absorptions in the 1100-1300 cm⁻¹ region.

Reactivity and Applications in Drug Development

Enhanced Electrophilicity and SN2 Reactions

The primary utility of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is as a potent electrophile in SN2 reactions. The trifluoromethylsulfonyl group dramatically increases the partial positive charge on the benzylic carbon, making it highly susceptible to attack by a wide range of nucleophiles, including:

• Alcohols and phenols (to form ethers)

• Amines (to form benzylamines)

• Thiols (to form thioethers)

• Carboxylates (to form esters)

• Enolates and other carbon nucleophiles (to form C-C bonds)

This high reactivity allows for efficient coupling reactions under mild conditions, which is a significant advantage in complex, multi-step syntheses.

Role as a Pharmacophore Building Block

This reagent is strategically designed for incorporation into potential drug candidates. The 4-(trifluoromethylsulfonyl)benzyl moiety it provides can serve several purposes in medicinal chemistry:

• Metabolic Blocker: The trifluoromethyl group is exceptionally stable to metabolic degradation, often used to block oxidative metabolism at a specific position in a molecule.[4]

• Lipophilicity and Permeability: The -CF3 group increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes.

• Target Binding: The sulfonyl group can act as a hydrogen bond acceptor, potentially forming key interactions with biological targets like enzyme active sites.

• Fine-Tuning Electronics: The strong electron-withdrawing nature of the group can be used to modulate the pKa of nearby functional groups or influence the electronic properties of a larger conjugated system.

Its application is particularly relevant in the synthesis of inhibitors for various enzymes or receptor modulators where precise and stable interactions are required.[9]

Safety and Handling Protocols

DANGER: 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a hazardous chemical that must be handled with appropriate precautions.

• Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332 (Harmful if inhaled), H314 (Causes severe skin burns and eye damage), H335 (May cause respiratory irritation).

• Personal Protective Equipment (PPE): Always handle this compound inside a certified chemical fume hood. Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.

• Handling: Avoid creating dust. Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors. It is a lachrymator (causes tearing).

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., argon or nitrogen) at the recommended temperature of 2-8°C. Keep away from moisture, oxidizing agents, and strong bases.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene stands out as a powerful and versatile synthetic intermediate. Its value is derived from the synergistic combination of a highly reactive benzyl bromide moiety and the electronically influential trifluoromethylsulfonyl group. While specific experimental data in the public domain is limited, its synthesis and reactivity can be confidently predicted from well-established chemical principles. For the medicinal chemist or materials scientist, this reagent offers a direct and efficient route to introduce a metabolically robust and electronically unique scaffold, making it a valuable tool in the quest for novel and improved chemical entities.

References

• PubChem. 1-(Bromomethyl)-4-(trifluoromethyl)benzene. National Center for Biotechnology Information. [Link]

• Suarez, D., et al. (2009). Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene. Synthesis, 2009(10), 1683-1687.
• Suarez, D., Laval, G., et al. (2009). Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene. Synlett, (6), 995-998.
• Jiang, X., et al. (2013). Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3. Beilstein Journal of Organic Chemistry, 9, 2818-2823.

• Royal Society of Chemistry. (2012). Electronic Supplementary Material (ESI) for Physical Chemistry Chemical Physics. [Link]

• Uchinomiya, S., et al. (2024).

• Beilstein Journals. (2013). Supporting Information for Cu-Mediated trifluoromethylation of benzyl, allyl and propargyl methanesulfonates with TMSCF3. [Link]

• Suarez, D., et al. (2009). ChemInform Abstract: Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene. ChemInform, 40(22).

• Chemistry Stack Exchange. How do you synthesize 1-fluoro-4-(tribromomethyl)benzene from toluene. [Link]

• Royal Society of Chemistry. Electronic Supplementary Information. [Link]

• ResearchGate. (2009). ChemInform Abstract: Benzylic Brominations with N-Bromosuccinimide in (Trifluoromethyl)benzene. [Link]

• Organic Syntheses. Fluoromethyl Phenyl Sulfone. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025). The Chemical Versatility of 3-(Trifluoromethyl)benzyl Bromide. [Link]

• Google Patents.

• PubChem. 1-(Bromomethyl)-4-(trifluoromethoxy)benzene. National Center for Biotechnology Information. [Link]

• Chemistry LibreTexts. (2023). 11.10: Benzylic Bromination of Aromatic Compounds. [Link]

• PrepChem.com. Preparation of 1,4-bis(dibromomethyl)benzene. [Link]

• Ochanomizu University. (2015). Transition-Metal-Free Trifluoromethylation of Benzyl Bromides Using Trifluoromethyltrimethylsilane and CsF in 1,2-Dimethoxyethane. [Link]

• SpectraBase. 1-(Bromomethyl)-4-methylbenzene [1H NMR] Spectrum. [Link]

• MDPI. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules, 30(14), 1234.
• SpringerLink. (2024). Introducing bromine to the molecular structure as a strategy for drug design. Medicinal Chemistry Research.
• Google Patents. DE10065442A1 - Improved process for the preparation of 2-(4-trifluoromethoxyphenyl) ethylamine and 4-bromomethyl and 4-chloromethyl-1-trifluoromethoxy-benzene.
• Google Patents.

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Melting point and physical characteristics of 4-(trifluoromethylsulfonyl)benzyl bromide

This is an in-depth technical whitepaper on the physical characteristics, synthesis, and reactivity of 4-(trifluoromethylsulfonyl)benzyl bromide .

Physical Characteristics, Synthesis, and Reactivity Profile

Executive Summary

4-(Trifluoromethylsulfonyl)benzyl bromide (CAS: 118089-89-7) is a specialized organofluorine building block characterized by the presence of a highly electron-withdrawing trifluoromethylsulfonyl (triflyl,

) group at the para position relative to a bromomethyl moiety. This structural configuration imparts unique electronic properties, making it a critical intermediate for introducing the pharmacologically significant 4-(trifluoromethylsulfonyl)benzyl motif into drug candidates and agrochemicals. This guide details its physical properties, synthesis pathways, and reactivity profile, providing a robust framework for its application in high-value organic synthesis.

Chemical Identity & Structural Analysis[1][2][3]

The compound is defined by a benzene ring substituted with a triflyl group and a bromomethyl group in a 1,4-relationship. The triflyl group is one of the strongest neutral electron-withdrawing groups known (Hammett

), significantly influencing the reactivity of the benzylic position.

Property	Data
IUPAC Name	1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene
Common Name	4-(Trifluoromethylsulfonyl)benzyl bromide; -Triflylbenzyl bromide
CAS Registry Number	118089-89-7
Molecular Formula
Molecular Weight	303.10 g/mol
SMILES	FC(F)(F)S(=O)(=O)c1ccc(CBr)cc1
InChI Key	HOUVBAVXMFCMRJ-UHFFFAOYSA-N

Physical Characteristics Profile

Unlike its trifluoromethyl (

) or trifluoromethoxy ( ) analogues which are often liquids or low-melting solids, the sulfonyl linkage in 4-(trifluoromethylsulfonyl)benzyl bromide introduces significant polarity and structural rigidity, typically resulting in a solid state at room temperature.

2.1 Melting Point & Appearance

• Physical State: Solid (Crystalline).

• Appearance: White to off-white powder or crystals.

• Melting Point (MP): Solid at ambient temperature (Typically > 30°C).

  • Note on MP: While specific calorimetric data is sparse in open literature, the compound is consistently handled as a solid. Its precursor, 4-(trifluoromethylsulfonyl)benzyl alcohol (CAS 219872-98-7), has a reported MP of 40–42 °C . The bromide derivative often exhibits a comparable or higher melting point due to increased molecular weight and polarizability, though the loss of hydrogen bonding can sometimes lower it.

• Boiling Point: Not applicable for routine handling; likely decomposes before boiling at atmospheric pressure.

2.2 Solubility & Stability

• Solubility: Highly soluble in polar aprotic solvents (DCM, THF, Ethyl Acetate, Acetonitrile). Insoluble in water.

• Stability: Hygroscopic. Sensitive to light and moisture. The C-Br bond is labile; prolonged exposure to light can induce homolytic cleavage and discoloration (yellowing/browning).

• Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen) to prevent hydrolysis to the benzyl alcohol or oxidative degradation.

Synthesis & Preparation Protocols

The synthesis of 4-(trifluoromethylsulfonyl)benzyl bromide typically proceeds via the functionalization of the corresponding toluene or benzyl alcohol precursor. The electron-deficient nature of the ring requires specific conditions to ensure efficient bromination.

3.1 Method A: Radical Bromination of 4-(Trifluoromethylsulfonyl)toluene

This is the most direct industrial route. The strong electron-withdrawing nature of the

group deactivates the benzylic C-H bonds towards radical abstraction, often requiring higher temperatures or specific radical initiators compared to standard toluene derivatives.

Protocol:

• Reagents: 4-(Trifluoromethylsulfonyl)toluene (1.0 eq), N-Bromosuccinimide (NBS, 1.1 eq), AIBN or Benzoyl Peroxide (cat. 0.05 eq).

• Solvent: Anhydrous

  or Trifluorotoluene (greener alternative).

• Conditions: Reflux (80–100 °C) for 4–12 hours under

  .

• Workup: Cool to 0 °C to precipitate succinimide. Filter. Concentrate filtrate.

• Purification: Recrystallization from Hexanes/EtOAc or column chromatography.

3.2 Method B: Appel Reaction from Benzyl Alcohol

This method avoids radical conditions and is preferred for small-scale, high-purity synthesis.

Protocol:

• Reagents: 4-(Trifluoromethylsulfonyl)benzyl alcohol (1.0 eq),

  (1.1 eq), (1.1 eq).

• Solvent: DCM (0 °C to RT).

• Mechanism: Formation of an oxyphosphonium intermediate followed by

  displacement by bromide.

Figure 1: Primary synthetic pathways for 4-(trifluoromethylsulfonyl)benzyl bromide.

Reactivity Profile & Applications

The triflyl group (

) is the defining feature of this molecule. It exerts a powerful electron-withdrawing effect (-I, -R), which has two major consequences:

• Enhanced Electrophilicity: The benzylic carbon is highly electron-deficient, making it an exceptional electrophile for

  reactions with amines, thiols, and alkoxides.

• Acidic Benzylic Protons: The benzylic protons are more acidic than in typical benzyl bromides, making the compound susceptible to base-mediated elimination or deprotonation/alkylation side reactions if strong bases are used.

4.1 Nucleophilic Substitution ( )

This is the primary mode of application. The bromide is displaced to attach the 4-(trifluoromethylsulfonyl)benzyl moiety to a pharmacophore.

• Reaction with Amines: Rapid alkylation to form secondary/tertiary amines.

• Reaction with Thiols: Formation of thioethers (e.g., in the synthesis of PPAR agonists).

Figure 2: Reactivity profile highlighting key nucleophilic substitution pathways.

Handling & Safety Protocol

Warning: Benzyl bromides are potent lachrymators (tear gas agents) and corrosives . Strict safety adherence is mandatory.

Hazard Class	Description	Precaution
Skin Corrosion/Irritation	Category 1B (Causes severe burns).[1]	Wear double nitrile gloves and lab coat.
Eye Damage	Category 1 (Causes serious eye damage).[1]	Use chemical splash goggles and face shield.
Lachrymator	Induces severe tearing and respiratory irritation.	Handle ONLY in a functioning fume hood.

Decontamination: Spills should be neutralized immediately with a dilute solution of alcoholic potash or ammonia to convert the lachrymatory bromide into a less volatile amine or ether derivative before cleanup.

References

• Sigma-Aldrich. 1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene Product Sheet. CAS 118089-89-7.[2] Accessed 2026. Link

• Faucher, N., et al. "A Novel Synthesis of Deactivated Benzylic Triflones." Synthesis, 1997(6), 691-695.[3] (Describes the synthesis of the triflone class and precursors). Link

• ChemicalBook. 4-(Trifluoromethylsulfonyl)benzyl alcohol Properties. CAS 219872-98-7. (Reference for precursor melting point). Link

• PubChem. 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene. CID 11235288. Link

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Protocols & Analytical Methods

Application Notes and Protocols for Alkylation Reactions Using 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthetic utility of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene, a highly reactive electrophile for the introduction of the 4-(trifluoromethylsulfonyl)benzyl moiety. The potent electron-withdrawing nature of the trifluoromethylsulfonyl group significantly enhances the reactivity of the benzylic bromide, making it a valuable reagent for the alkylation of a diverse range of nucleophiles. This document outlines the underlying chemical principles, detailed experimental protocols for the alkylation of nitrogen, oxygen, sulfur, and carbon nucleophiles, and practical guidance for reaction optimization and safety.

Introduction: The Enhanced Electrophilicity of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a crystalline solid that serves as a powerful alkylating agent in organic synthesis. Its heightened reactivity compared to other substituted benzyl bromides stems from the profound electron-withdrawing capacity of the trifluoromethylsulfonyl (-SO₂CF₃) group. This group, through a combination of strong inductive and resonance effects, extensively delocalizes electron density from the benzene ring and, consequently, from the benzylic carbon atom.[1][2][3] This polarization of the C-Br bond significantly increases the electrophilicity of the benzylic carbon, rendering it highly susceptible to nucleophilic attack.

The trifluoromethylsulfonyl group is one of the most electron-withdrawing groups known in organic chemistry.[1] This property not only accelerates the rate of nucleophilic substitution but also influences the stability of the transition state in Sₙ2 reactions.[4] The enhanced reactivity allows for alkylation of even weakly nucleophilic substrates under mild conditions, often leading to shorter reaction times and higher yields compared to less activated benzyl halides.

This reagent is particularly valuable in medicinal chemistry and materials science. The 4-(trifluoromethylsulfonyl)benzyl motif can impart unique physicochemical properties to target molecules, including increased metabolic stability, altered lipophilicity, and enhanced binding affinity to biological targets.[5]

General Considerations for Alkylation Reactions

Due to the high reactivity of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene, several key experimental parameters must be carefully controlled to ensure selective and efficient alkylation while minimizing side reactions.

• Choice of Base: The selection of an appropriate base is crucial. For nucleophiles requiring deprotonation (e.g., phenols, thiols, and some amines), a non-nucleophilic base is preferred to avoid competition with the primary nucleophile. Inorganic bases such as potassium carbonate (K₂CO₃) and cesium carbonate (Cs₂CO₃) are often suitable. For more sensitive substrates, organic bases like triethylamine (Et₃N) or N,N-diisopropylethylamine (DIPEA) can be employed. The pKa of the nucleophile should be considered to select a base that is strong enough for deprotonation but not so strong as to promote elimination or other side reactions.

• Solvent Selection: The choice of solvent can significantly impact the reaction rate and outcome. Polar aprotic solvents such as N,N-dimethylformamide (DMF), acetonitrile (MeCN), and acetone are generally good choices as they can solvate the ions involved in the reaction without interfering with the nucleophile.

• Temperature Control: Given the high reactivity of the electrophile, many alkylation reactions can be performed at or below room temperature. For less reactive nucleophiles, gentle heating may be necessary. It is advisable to monitor the reaction progress closely, as the enhanced reactivity can lead to rapid consumption of starting materials.

• Moisture and Air Sensitivity: While not explicitly stated in all cases, it is good practice to conduct these reactions under an inert atmosphere (e.g., nitrogen or argon) and with anhydrous solvents, especially when using strong bases like sodium hydride. Benzyl bromides can be sensitive to moisture.[6]

Experimental Protocols

The following protocols are generalized procedures and may require optimization for specific substrates.

N-Alkylation of Amines

The reaction of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene with primary or secondary amines provides a straightforward route to the corresponding N-benzylated amines.

General Protocol for N-Alkylation:

• Reaction Setup: In a round-bottom flask, dissolve the amine (1.0 eq.) in a suitable aprotic solvent (e.g., DMF or acetonitrile).

• Base Addition: Add a non-nucleophilic base such as triethylamine (1.2 eq.) or potassium carbonate (1.5 eq.).

• Electrophile Addition: To the stirred mixture, add a solution of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.1 eq.) in the same solvent, preferably dropwise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reactions are often complete within 2-12 hours.

• Work-up: Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography.

O-Alkylation of Phenols and Alcohols

The O-alkylation of phenols and alcohols with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene affords the corresponding benzyl ethers. This reaction, a variation of the Williamson ether synthesis, typically requires a base to deprotonate the hydroxyl group, thereby increasing its nucleophilicity.[7]

General Protocol for O-Alkylation:

• Reaction Setup: To a solution of the phenol or alcohol (1.0 eq.) in a polar aprotic solvent (e.g., DMF or acetone), add a base such as potassium carbonate (2.0 eq.) or cesium carbonate (1.5 eq.). For alcohols, a stronger base like sodium hydride (1.2 eq., handle with extreme care) may be necessary.

• Deprotonation: Stir the mixture at room temperature for 30-60 minutes to ensure complete deprotonation.

• Electrophile Addition: Add 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.1 eq.) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature or with gentle heating (e.g., 50-60 °C) and monitor by TLC. Reactions are typically complete within 4-24 hours.

• Work-up and Purification: Follow the work-up and purification procedure described for N-alkylation.

S-Alkylation of Thiols

Thiols are excellent nucleophiles and readily react with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene to form thioethers (sulfides). The reaction is usually carried out under basic conditions to generate the more potent thiolate nucleophile.

General Protocol for S-Alkylation:

• Reaction Setup: Dissolve the thiol (1.0 eq.) in a suitable solvent such as ethanol or DMF.

• Base Addition: Add a base like potassium carbonate (1.5 eq.) or triethylamine (1.2 eq.) and stir for 15-30 minutes.

• Electrophile Addition: Add 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.05 eq.) to the mixture.

• Reaction Monitoring: Stir at room temperature for 1-6 hours, monitoring by TLC. The high reactivity of the electrophile often leads to short reaction times.

• Work-up and Purification: Follow the work-up and purification procedure outlined for N-alkylation.

C-Alkylation of Active Methylene Compounds

Carbanions generated from active methylene compounds (e.g., malonic esters, β-ketoesters) can be alkylated with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene. These reactions are valuable for forming new carbon-carbon bonds.

General Protocol for C-Alkylation:

• Carbanion Formation: In a flame-dried, three-necked flask under an inert atmosphere, prepare a solution of a strong, non-nucleophilic base such as sodium hydride (1.1 eq.) or potassium tert-butoxide (1.1 eq.) in an anhydrous solvent like THF or DMF. Cool the solution in an ice bath.

• Nucleophile Addition: Add the active methylene compound (1.0 eq.) dropwise to the base suspension. Stir for 30-60 minutes at 0 °C to room temperature to ensure complete formation of the enolate.

• Electrophile Addition: Add a solution of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.05 eq.) in the same anhydrous solvent dropwise to the enolate solution at 0 °C.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring by TLC.

• Work-up: Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with an organic solvent.

• Purification: Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the product by silica gel column chromatography.[8]

Summary of Reaction Parameters

The following table provides a general summary of typical reaction conditions for the alkylation of various nucleophiles with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene.

Nucleophile Class	Typical Nucleophiles	Recommended Bases	Solvents	Temperature	Typical Time
Nitrogen	Primary/Secondary Amines, Imidazoles	K₂CO₃, Et₃N, DIPEA	DMF, MeCN	Room Temp.	2-12 h
Oxygen	Phenols, Alcohols	K₂CO₃, Cs₂CO₃, NaH	DMF, Acetone, THF	Room Temp. - 60°C	4-24 h
Sulfur	Thiols	K₂CO₃, Et₃N	EtOH, DMF	Room Temp.	1-6 h
Carbon	Malonic Esters, β-Ketoesters	NaH, KOBu	THF, DMF	0°C - Room Temp.	2-12 h

Safety and Handling

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is expected to be a highly reactive and potentially hazardous compound. While specific data for this compound is limited, the safety precautions for similar reactive benzyl bromides should be strictly followed.[6][9][10][11]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle this reagent in a well-ventilated chemical fume hood.

• Inhalation: Avoid inhaling dust or vapors.[9]

• Skin and Eye Contact: This compound is likely to be a lachrymator and can cause severe skin and eye irritation or burns. In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.[10][11]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong bases, oxidizing agents, and moisture.[5] It is advisable to store it under an inert atmosphere.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualizing the Workflow

The general workflow for an alkylation reaction using 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene can be visualized as follows:

Caption: General workflow for alkylation reactions.

Conclusion

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a highly effective reagent for the benzylation of a wide array of nucleophiles. The potent activating effect of the trifluoromethylsulfonyl group allows for facile alkylation under generally mild conditions. By carefully selecting the base, solvent, and reaction temperature, researchers can achieve high yields of the desired products. The protocols and guidelines presented herein provide a solid foundation for the successful application of this versatile building block in synthetic and medicinal chemistry.

References

• ResearchGate. (2025, August 7). Nucleophilic Substitution Reactions of Meta- and Para-Substituted Benzylamines with Benzyl Bromide in Methanol Medium | Request PDF. [Link]

• RSC Publishing. (n.d.). Chemoselective O-Alkylation of 4-(Trifluoromethyl)pyrimidin-2(1H). [Link]

• Prakash, G. K. S., & Mathew, T. (2010). Superelectrophiles and the effects of trifluoromethyl substituents. Accounts of chemical research, 43(11), 1463–1473. [Link]

• Hunt, I. (n.d.). Ch 11 : Nucleophilic substitution of benzylic halides. Department of Chemistry, University of Calgary. [Link]

• Diva-portal.org. (2021, June 17). Synthesis of 4-O-Alkylated N-Acetylneuraminic Acid Derivatives. [Link]

• Chemistry Stack Exchange. (2017, December 30). Reactivity of benzyl halides towards nucleophilic substitution. [Link]

• Xie, J., & Zhu, C. (2019). Late-stage trifluoromethylthiolation of benzylic C–H bonds. Nature communications, 10(1), 4867. [Link]

• Quora. (2022, October 26). What is the difference in reactivity between benzyl bromide and phenol in nucleophilic substitution reactions?. [Link]

• Fang, W., Presset, M., Guérinot, A., Bour, C., Bezzenine-Lafollée, S., & Gandon, V. (2015). Copper(II) Triflate as Additive in Low Loading Au(I)-Catalyzed Hydroalkylation of Unactivated Alkenes. Organic Syntheses, 92, 117-130. [Link]

• Peterson, B. M., & Wu, J. (2020). Leveraging Trifluoromethylated Benzyl Groups toward the Highly 1,2-Cis-Selective Glucosylation of Reactive Alcohols. Organic letters, 22(15), 5985–5989. [Link]

• Gutiérrez-González, A., Karlsson, S., Leonori, D., & Plesniak, M. P. (2024). Mild Strategy for the Preparation of Alkyl Sulfonyl Fluorides from Alkyl Bromides and Alcohols Using Photoredox Catalysis and Flow Chemistry. Organic Letters, 26(20), 3972-3976. [Link]

• ResearchGate. (2007, January 17). Aqueous-Mediated N-Alkylation of Amines. [Link]

• MDPI. (2025, July 18). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. [Link]

• ResearchGate. (n.d.). Electronic Effects of the Sulfinyl and Sulfonyl Groups. [Link]

• MDPI. (2015, April 21). Solid-Liquid Phase C-Alkylation of Active Methylene Containing Compounds under Microwave Conditions. [Link]

• Ishida, N., Murakami, M. (2010). Efficient and Clean Gold-Catalyzed One-Pot Selective N-Alkylation of Amines with Alcohols. Angewandte Chemie International Edition, 49(48), 9275-9278. [Link]

• dCollection. (n.d.). Defluorinated Alkylation of α-Trifluoromethyl Alkenes and Benzyl Alcohol for the Synthesis of gem-Difluoroalkenes. [Link]

• Royal Society of Chemistry. (2016, October 25). Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea. [Link]

• Google Patents. (n.d.). US6143896A - Process for the alkylation of alkyl-or benzylcyanogen derivatives in the presence of trialkylamines or trialkylphosphines.

• ResearchGate. (n.d.). S-alkylation reaction aromatic benzyl halide. | Download Scientific Diagram. [Link]

• Macmillan Group - Princeton University. (2019, April 15). Copper-Catalyzed Trifluoromethylation of Alkyl Bromides. [Link]

• PTC Organics, Inc. (n.d.). PTC C-Alkylation. [Link]

• National Center for Biotechnology Information. (n.d.). Enantioselective Benzylation and Allylation of α-Trifluoromethoxy Indanones under Phase-Transfer Catalysis. [Link]

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• 2. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. real.mtak.hu [real.mtak.hu]
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• 11. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Solvent selection for reactions involving 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

Application Note: Solvent Engineering for High-Fidelity Alkylations with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

Executive Summary

This guide details the solvent selection and reaction protocols for 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (CAS: 118089-89-7), hereafter referred to as 4-Tf-BnBr .

The Technical Challenge: The para-trifluoromethylsulfonyl (triflyl,

) group is one of the strongest neutral electron-withdrawing groups known (Hammett constant ), significantly exceeding the electron-withdrawing power of nitro ( ) or cyano groups.[1] This renders the benzylic carbon extensively electron-deficient, creating a "super-electrophile."

While this ensures rapid reaction rates, it introduces critical stability risks:[1]

• Hyper-susceptibility to Hydrolysis: The reagent degrades rapidly to the benzyl alcohol in the presence of trace moisture.

• Solvolysis Competition: Protic solvents (MeOH, EtOH) compete effectively with nucleophiles, leading to ether byproducts.[1]

• Transition State Tightness: The choice of solvent dielectric constant (

  ) dramatically shifts the transition state position between "loose" ( -like) and "tight" ( ), altering selectivity.[1]

This protocol prioritizes Acetonitrile (MeCN) and Dichloromethane (DCM) over traditional polar aprotic solvents like DMF to maximize yield and minimize workup-induced degradation.[1]

Physicochemical Context & Solvent Selection Matrix

Electronic Activation

The triflyl group exerts a powerful inductive (

) and resonance ( ) effect.[1]

• Consequence: The C-Br bond is weakened, and the benzylic carbon is highly positive.

• Operational Rule: Reactions should be run under strictly anhydrous conditions. Nucleophiles should be added slowly to prevent exotherms.

Solvent Compatibility Table

Solvent Class	Representative	Rating	Technical Rationale
Nitrile	Acetonitrile (MeCN)	Optimal	High dielectric constant ( ) supports ionic transition states without trapping the nucleophile. Volatile (bp 82°C) for easy removal.[1]
Chlorinated	Dichloromethane (DCM)	Excellent	Good solubility for the reagent. Non-coordinating. Ideal for reactions requiring low temperature (0°C) to control kinetics.[1]
Amide	DMF / NMP	Use with Caution	High solubility, but difficult to remove.[1] Risk: At elevated temps, DMF can decompose to dimethylamine, which reacts with 4-Tf-BnBr to form impurities.[1]
Ether	THF / 2-MeTHF	Good	Suitable for organometallic nucleophiles or strong bases. Ensure stabilizer-free if radical mechanisms are suspected.
Protic	Methanol / Water	FORBIDDEN	Immediate solvolysis to 4-(triflyl)benzyl alcohol or methyl ether.

Decision Logic for Solvent Selection

The following decision tree guides the researcher based on nucleophile "hardness" and solubility requirements.

Figure 1: Solvent selection logic based on nucleophile characteristics.[1] Blue path indicates the most common workflow.

Detailed Experimental Protocols

Protocol A: Standard N-Alkylation (Amines)

Best for: Secondary amines, piperazines, and anilines.[1]

Rationale: Acetonitrile is used to facilitate the

mechanism. The base ( ) is insoluble, creating a heterogeneous surface that prevents runaway basicity which could cause elimination side-reactions.[1]

Materials:

• 4-Tf-BnBr (1.0 equiv)

• Amine Nucleophile (1.1 equiv)[1]

• Potassium Carbonate (

  ), anhydrous, granular (2.0 equiv)[1]

• Solvent: Acetonitrile (MeCN), HPLC Grade, dried over 3Å sieves.[1]

Step-by-Step:

• Preparation: Flame-dry a round-bottom flask and cool under

  atmosphere.

• Solvation: Dissolve the Amine (1.1 equiv) in MeCN (0.1 M concentration relative to amine).

• Base Addition: Add

  (2.0 equiv) in one portion. Stir for 5 minutes.

• Reagent Addition: Dissolve 4-Tf-BnBr (1.0 equiv) in a minimal volume of MeCN. Add this solution dropwise to the reaction mixture at room temperature (RT).

  • Note: If the amine is valuable, reverse addition (Amine into Reagent) is NOT recommended due to the risk of di-alkylation; keep the amine in excess or 1:1 with slow reagent addition.

• Monitoring: Stir at RT. Monitor by TLC (Hexane/EtOAc) or LC-MS.[1] Reaction is typically complete in <2 hours due to the activating triflyl group.

• Workup: Filter off the solid

  . Concentrate the filtrate in vacuo.

• Purification: Redissolve residue in DCM, wash with water (x1) and Brine (x1). Dry over

  .

Protocol B: Reaction with "Soft" Carbon Nucleophiles

Best for: Malonates,

-keto esters.[1]

Rationale: THF is chosen to solubilize the enolate generated by NaH.

Step-by-Step:

• Suspend NaH (60% in oil, 1.2 equiv) in anhydrous THF at 0°C under Argon.

• Add the nucleophile (e.g., diethyl malonate, 1.1 equiv) dropwise.[1] Evolution of

  gas will be observed. Stir 15 min until gas evolution ceases.

• Cool to -10°C (ice/salt bath). The high reactivity of 4-Tf-BnBr requires low temperature to prevent bis-alkylation.

• Add 4-Tf-BnBr (1.0 equiv) in THF dropwise over 10 minutes.

• Allow to warm to RT slowly.

• Quench: Carefully add saturated

  solution. Extract with EtOAc.

Mechanistic Workflow & Troubleshooting

The following diagram illustrates the critical path and potential failure modes (hydrolysis).

Figure 2: Reaction pathway showing the primary

route and the competing hydrolysis pathway triggered by moisture.[1]

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield / Benzyl Alcohol detected	Wet solvent or atmosphere.	Use anhydrous solvents (stored over sieves).[1] Flush headspace with Argon.
Precipitate forms immediately	Amine hydrobromide salt formation.	This is normal. Ensure adequate stirring. Add auxiliary base (TEA) if using a salt nucleophile.[1]
Yellowing of reaction	Decomposition or polymerization.	The reaction is too hot. Repeat at 0°C. Check reagent purity (should be white/off-white solid).
Incomplete Conversion	Nucleophile aggregation.	Switch from DCM to MeCN or add a phase transfer catalyst (TBAI) if using a biphasic system.[1]

References

• Sigma-Aldrich. 1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene Product Sheet. CAS 118089-89-7. Link

• BenchChem. Technical Support: Synthesis and Properties of Benzyl Bromide Derivatives. (General protocols for electron-deficient benzyl bromides). Link[1]

• National Institutes of Health (NIH) - PubChem. Compound Summary: 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene.[1] Link[1]

• Chemistry Steps.Solvent Effects in Nucleophilic Substitution (

  vs ). (Mechanistic grounding for solvent choice). Link

• Organic Chemistry Portal. Synthesis of Benzyl Bromides and Nucleophilic Substitution. (General methodology). Link

(Note: While specific literature on the solvent kinetics of this exact CAS is proprietary or sparse, the protocols above are derived from established physical organic chemistry principles governing highly activated benzyl halides, supported by the reactivity data of the triflyl group).

Sources

• 1. sioc.cas.cn [sioc.cas.cn]

Application Note: Strategic Synthesis of Sulfone Derivatives Using 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

Executive Summary

This application note details the strategic utilization of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (CAS: 118089-89-7) as a high-value electrophile in drug discovery. The presence of the trifluoromethylsulfonyl (triflyl,

) group imparts unique physicochemical properties to the resulting derivatives, including enhanced lipophilicity, metabolic stability, and strong electron-withdrawing character.[1]

This guide provides optimized protocols for C- , N- , and S-alkylation , addressing the specific reactivity profile of this electron-deficient benzyl bromide. It is designed for medicinal chemists seeking to incorporate the "super-sulfone" motif into bioactive scaffolds.

Chemical Profile & Mechanistic Insight[2][3][4]

The Reagent

• IUPAC Name: 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene[2]

• Structure: A benzene ring substituted para- with a bromomethyl group and a triflyl group.[3]

• Role: Electrophilic building block for installing the 4-(trifluoromethylsulfonyl)benzyl group.

Reactivity Analysis: The "Super-EWG" Effect

The triflyl group is one of the strongest neutral electron-withdrawing groups (EWGs) known (Hammett

). Its influence on the benzylic position is twofold:

• Enhanced Electrophilicity: The strong inductive and resonance withdrawal reduces electron density at the benzylic carbon, significantly lowering the energy of the LUMO (

  ). This accelerates nucleophilic attack via pathways compared to unsubstituted benzyl bromides.

• Transition State Tightness: The destabilization of any developing positive charge (carbocation character) at the benzylic position strongly disfavors

  pathways. Reactions must be driven by strong nucleophiles in polar aprotic solvents to facilitate a concerted mechanism.

Mechanistic Pathway Visualization

The following diagram illustrates the reaction trajectory, emphasizing the dipole-driven attack and the necessity of preventing hydrolysis (a competing side reaction due to the high electrophilicity).

Figure 1: Mechanistic pathway for nucleophilic substitution. Note the competitive hydrolysis pathway driven by the highly electrophilic benzylic carbon.

Experimental Protocols

General Handling & Safety

• Lachrymator: Benzylic bromides are potent lachrymators. Handle only in a well-ventilated fume hood.

• Moisture Sensitivity: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C.

• Solvents: Use anhydrous solvents (DMF, MeCN, THF) to prevent hydrolysis to the corresponding benzyl alcohol.

Protocol A: N-Alkylation (Synthesis of Amine/Heterocycle Derivatives)

Target: Secondary/Tertiary amines or N-heterocycles (e.g., piperazines, morpholines).

Reagents:

• Amine substrate (1.0 equiv)

• 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.1 equiv)

• Base:

  (2.0 equiv) or (1.5 equiv)

• Solvent: Anhydrous Acetonitrile (MeCN) or DMF.

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask, dissolve the amine substrate (1.0 mmol) in anhydrous MeCN (5 mL).

• Base Addition: Add

  (2.0 mmol) and stir at room temperature for 10 minutes.

• Reagent Addition: Add 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.1 mmol) dropwise (dissolved in 1 mL MeCN if solid).

  • Note: The reaction is often exothermic due to the high reactivity. Cooling to 0°C during addition is recommended for highly basic amines.

• Reaction: Stir at RT. Monitor by TLC/LCMS.

  • Typical Time: 2–4 hours.

  • Observation: The product will show a distinct mass shift (+223 Da for the benzyl-triflyl group).

• Workup: Dilute with EtOAc, wash with water (

  ) and brine. Dry over .

• Purification: Flash column chromatography (Hexane/EtOAc).

Protocol B: C-Alkylation (Active Methylenes)

Target: Beta-keto esters, malonates, or cyano-esters.

Reagents:

• Active methylene substrate (1.0 equiv)

• Reagent (1.1 equiv)

• Base: NaH (60% dispersion, 1.2 equiv) or KOtBu (1.2 equiv)

• Solvent: Anhydrous THF or DMF.

Step-by-Step Procedure:

• Deprotonation: Suspend NaH (1.2 mmol) in anhydrous THF (5 mL) at 0°C under Argon. Add the active methylene compound dropwise. Stir for 30 min until

  evolution ceases.

• Alkylation: Add 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.1 mmol) in THF (2 mL) dropwise at 0°C.

• Completion: Allow to warm to RT. Stir for 4–12 hours.

• Quench: Carefully quench with saturated

  solution.

• Workup: Extract with EtOAc. The organic layer will contain the mono-alkylated product (and potentially dialkylated if the reagent excess is too high).

Optimization & Troubleshooting Data

The following table summarizes "Representative Optimization Data" derived from standard reactivity profiles of electron-deficient benzyl halides. Use this to guide your solvent/base selection.

Variable	Condition	Outcome	Notes
Solvent	MeCN	Excellent	Best balance of solubility and rate for N-alkylation. Easy workup.
Solvent	DMF	Good	Higher reaction rate but harder to remove during workup. Use for low-solubility nucleophiles.
Solvent	DCM	Poor	Reaction is sluggish; is slower in non-polar solvents.
Base		Excellent	"Cesium Effect" improves solubility and reactivity of nucleophiles.
Base	TEA/DIPEA	Moderate	Can form quaternary ammonium salts with the reagent (competing reaction).
Temp	>60°C	Risk	High temp promotes decomposition/polymerization. Keep <40°C if possible.

Strategic Workflow Diagram

This diagram outlines the decision tree for selecting the correct protocol based on the nucleophile type.

Figure 2: Decision matrix for protocol selection based on nucleophile class.

References

• Sigma-Aldrich. 1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene Product Sheet. Retrieved from

• Hanumanthu, R., & Weaver III, J. D. (2024).[4] Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes.[4] Organic Letters. Retrieved from

• National Center for Biotechnology Information. PubChem Compound Summary for CID 329818369. Retrieved from

• Chemistry Steps. Friedel-Crafts Alkylation and Benzylic Reactivity. Retrieved from

• Wechem Global. Application of trifluoromethanesulfonyl chloride in organic synthesis. Retrieved from

Sources

• 1. nbinno.com [nbinno.com]
• 2. 1-Bromo-4-((trifluoromethyl)sulfonyl)benzene 97% | CAS: 312-20-9 | AChemBlock [achemblock.com]
• 3. 1-Bromo-4-(1-trifluoromethyl-cyclopropyl)-benzene synthesis - chemicalbook [chemicalbook.com]
• 4. Cooperative Catalytic Coupling of Benzyl Chlorides and Bromides with Electron-Deficient Alkenes [organic-chemistry.org]

Application Notes &amp; Protocols: The Utility of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene as a Highly Activated Linker for Solid-Phase Synthesis

Abstract

This document provides a detailed technical guide for researchers, chemists, and professionals in drug development on the applications of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene in solid-phase synthesis. This reagent serves as a potent electrophilic linker precursor, distinguished by the presence of a trifluoromethylsulfonyl (triflyl) group, which profoundly activates the benzylic position. This guide elucidates the underlying chemical principles, offers detailed protocols for resin functionalization and substrate immobilization, and discusses potential cleavage strategies. The content is structured to provide both theoretical understanding and practical, actionable methodologies for leveraging this versatile reagent in solid-phase organic synthesis (SPOS) and solid-phase peptide synthesis (SPPS).

Introduction to 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a crystalline solid whose utility in solid-phase synthesis stems from its unique electronic properties. The molecule consists of a benzyl bromide core substituted with one of the most powerful electron-withdrawing groups, the trifluoromethylsulfonyl (-SO₂CF₃) group. This feature is paramount to its function.

Chemical Properties Summary

Property	Value
IUPAC Name	1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene
Synonyms	4-(Triflyl)benzyl bromide
CAS Number	118089-89-7[1]
Molecular Formula	C₈H₆BrF₃O₂S
Molecular Weight	303.10 g/mol
Appearance	Solid
Purity	Typically ≥98%
Storage	2-8°C, under inert atmosphere

The primary role of this reagent in the context of solid-phase synthesis is as a highly activated linker handle. The bromide atom serves as an excellent leaving group, while the -SO₂CF₃ group dramatically enhances the electrophilicity of the benzylic carbon. This renders the molecule exceptionally reactive towards nucleophiles, allowing for the efficient covalent attachment (immobilization) of substrates to solid supports under mild conditions.[2]

Core Concept: The Triflyl-Activated Benzyl Linker System

The functionality of this linker system is rooted in fundamental principles of physical organic chemistry. The trifluoromethylsulfonyl group exerts a powerful negative inductive (-I) and resonance (-M) effect. This polarizes the C-Br bond and stabilizes the transition state of Sₙ2 reactions at the benzylic carbon, leading to rapid displacement of the bromide by nucleophiles such as alcohols, phenols, and carboxylates.

This high reactivity allows for the quantitative functionalization of solid supports, a critical step for ensuring high yields and purity in multi-step solid-phase syntheses.[3] Furthermore, the resulting benzylic ether or ester bond exhibits unique stability. The electron-withdrawing nature of the sulfone group deactivates the benzyl group towards premature acid-catalyzed cleavage (Sₙ1 mechanism), as it would destabilize the formation of a carbocation intermediate. This property makes the linker orthogonal to common acid-labile protecting groups used in SPPS, such as the tert-butyloxycarbonyl (Boc) group.[4]

Caption: Logical workflow of linker activation and immobilization.

Application & Protocol: Functionalization of Wang Resin

Wang resin, a p-alkoxybenzyl alcohol functionalized polystyrene support, is a cornerstone of Fmoc-based SPPS for the synthesis of peptide acids.[5][6] The hydroxyl groups on the Wang resin can be alkylated using 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene to create a new, highly activated resin suitable for subsequent immobilization of molecules like N-protected amino acids.

Protocol 3.1: Synthesis of 4-(Trifluoromethylsulfonyl)benzyl Wang Resin

This protocol details the conversion of standard Wang resin to a sulfonyl-activated benzyl resin.

Materials:

• Wang Resin (e.g., 1.0 mmol/g loading)[7]

• 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous Dichloromethane (DCM)

• Methanol (MeOH)

• Solid-phase synthesis reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Resin Swelling: Place 1.0 g of Wang resin into the reaction vessel. Swell the resin in 10 mL of anhydrous DMF for 1 hour with gentle agitation.

• Alkoxide Formation: Carefully add 3.0 equivalents (relative to resin loading) of NaH to the swollen resin slurry under an inert atmosphere. Allow the mixture to react for 2 hours at room temperature to deprotonate the resin's hydroxyl groups.

• Linker Coupling: Dissolve 2.5 equivalents of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene in a minimal amount of anhydrous DMF. Add this solution dropwise to the resin slurry.

• Reaction: Allow the reaction to proceed overnight (16-18 hours) at room temperature with continuous agitation.

• Quenching & Washing:

  • Carefully quench any unreacted NaH by the slow, dropwise addition of MeOH until gas evolution ceases.

  • Filter the resin and wash sequentially with:

    • DMF (3 x 10 mL)

    • DCM (3 x 10 mL)

    • MeOH (3 x 10 mL)

    • DCM (3 x 10 mL)

• Drying: Dry the functionalized resin under high vacuum to a constant weight. The loading of the new resin can be determined by elemental analysis for sulfur.

Caption: Workflow for the functionalization of Wang Resin.

Application & Protocol: Immobilization of Carboxylic Acids

The primary application of this linker system is the immobilization of carboxylic acids, such as the first amino acid in an SPPS sequence. The resulting benzyl ester bond is stable to the basic conditions of Fmoc deprotection (e.g., piperidine in DMF) but can be cleaved under specific conditions discussed in the next section.[8]

Protocol 4.1: Attachment of the First Fmoc-Amino Acid

This protocol describes the esterification of an N-Fmoc protected amino acid to a hydroxyl-functionalized resin (either standard Wang resin or the resin prepared in Protocol 3.1, though conditions may need adjustment). For this example, we will attach to standard Wang resin, where the linker is formed in situ conceptually, though direct attachment is more common. A more robust method involves pre-activation of the amino acid.

Materials:

• Wang Resin[7]

• Fmoc-amino acid (e.g., Fmoc-Gly-OH)

• N,N'-Diisopropylcarbodiimide (DIC)[9]

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Piperidine

• Solid-phase synthesis reaction vessel

Procedure:

• Resin Swelling: Swell 1.0 g of Wang resin in 10 mL of anhydrous DCM for 30 minutes.

• Activation Mixture: In a separate flask, dissolve 3.0 eq of the Fmoc-amino acid in a 1:1 mixture of DCM/DMF. Add 3.0 eq of DIC and stir for 10 minutes at 0°C to form the symmetric anhydride or O-acylisourea.

• Catalyst Addition: Add 0.1 eq of DMAP to the swollen resin in the reaction vessel.

• Coupling: Transfer the pre-activated amino acid solution to the reaction vessel. Agitate the mixture for 2-4 hours at room temperature.

• Capping (Optional but Recommended): To block any unreacted hydroxyl sites, filter the resin and treat it with a solution of acetic anhydride and pyridine in DCM for 30 minutes.

• Washing: Filter the resin and wash sequentially with:

  • DCM (3 x 10 mL)

  • DMF (3 x 10 mL)

  • DCM (3 x 10 mL)

• Loading Determination: A small sample of the resin can be dried, and the Fmoc group can be cleaved with a known volume of piperidine/DMF solution. The concentration of the resulting dibenzofulvene-piperidine adduct can be measured spectrophotometrically (at ~301 nm) to determine the resin loading.

Cleavage Strategies

Cleavage of the final product from the sulfonyl-benzyl linker requires conditions that break the benzylic ester bond. Due to the electron-withdrawing sulfone group, standard acidolysis (e.g., with TFA) is significantly slower than with conventional Wang resin because the requisite benzylic carbocation intermediate is destabilized. This opens the door for orthogonal cleavage strategies.

Strategy 1: Strong Nucleophilic Cleavage (Saponification) The ester bond can be cleaved using strong nucleophiles or bases. This is suitable for small molecules or peptides that do not contain base-labile functional groups.

• Reagents: 1M Sodium hydroxide (NaOH) or Lithium hydroxide (LiOH) in a mixture of THF/Water.

• Procedure: The peptidyl-resin is treated with the basic solution for 2-6 hours at room temperature. The cleaved product is then recovered from the filtrate.

Strategy 2: Reductive Cleavage (Traceless) While not cleaving the ester bond directly, certain reductive methods can cleave C-S bonds in sulfones, which could be part of a more complex, truly traceless linker design. However, for cleaving the product from the benzylic position, reductive methods targeting the C-O bond (e.g., using strong hydride reagents) are possible but often lack selectivity.

Strategy 3: Enhanced Acidolysis While standard TFA is slow, cleavage may be achieved with stronger acids or at elevated temperatures, though this risks side reactions. A cocktail containing TFA and a strong Lewis acid might facilitate cleavage. This approach requires careful optimization for each target molecule.

Safety and Handling

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a hazardous substance and must be handled with appropriate precautions.

• Hazards: The compound is a lachrymator and is corrosive, causing severe skin burns and eye damage.[10] Inhalation of dust or vapors may cause respiratory irritation.

• Personal Protective Equipment (PPE): Always use in a certified chemical fume hood. Wear chemical-resistant gloves, safety goggles, and a lab coat.

• Handling: Avoid contact with skin, eyes, and clothing.[11] Avoid creating dust. Keep the container tightly closed in a dry, cool, and well-ventilated place.[11]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

References

• Springer Nature Experiments. (n.d.). Solvents for Solid-Phase Peptide Synthesis. Retrieved February 23, 2026, from [Link]

• Beilstein Journals. (2014, May 22). Automated solid-phase peptide synthesis to obtain therapeutic peptides. Retrieved February 23, 2026, from [Link]

• Biocompare. (n.d.). Wang Resins. Retrieved February 23, 2026, from [Link]

• Rapp Polymere. (n.d.). Fmoc-Ser(t-Bu) Wang Resin LL. Retrieved February 23, 2026, from [Link]

• DU Chem. (2014, June 13). Methods and protocols of modern solid phase peptide synthesis. Retrieved February 23, 2026, from [Link]

• Sunresin. (n.d.). Wang Resin. Retrieved February 23, 2026, from [Link]

• Karskela, T. (2010). Solid-Phase Organic Synthesis: Bicyclic Peptides and Purine-Derived Small Molecules. Jultika. Retrieved February 23, 2026, from [Link]

Sources

• 1. 118089-89-7|1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene|BLD Pharm [bldpharm.com]
• 2. 1-(bromomethyl)-3-(trifluoromethylsulfonyl)benzene | 866208-07-3 | Benchchem [benchchem.com]
• 3. Solvents for Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 4. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]
• 5. biocompare.com [biocompare.com]
• 6. Fmoc-Ser(t-Bu) Wang Resin LL [rapp-polymere.com]
• 7. Wang resin | Sigma-Aldrich [sigmaaldrich.com]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. researchgate.net [researchgate.net]
• 10. fishersci.com [fishersci.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Notes & Optimization

Technical Support Center: Optimizing Alkylation with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

Product Identity: 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene CAS: 118089-89-7 Synonyms: 4-(Trifluoromethylsulfonyl)benzyl bromide;

-Bromo-4-(trifluoromethylsulfonyl)toluene.[1] Key Feature: Contains the Triflyl/Triflone group ( ), a "Super" Electron-Withdrawing Group (EWG).[1]

Executive Summary: The "Super-Electrophile" Challenge

Why this reagent is different: Many researchers treat this reagent identically to 4-(Trifluoromethyl)benzyl bromide.[1] This is a critical error. The sulfonyl moiety (

) has a Hammett constant of approximately 0.93–1.05 , nearly double that of a standard trifluoromethyl group ( ).

The Consequence: The benzylic carbon is exceptionally electron-deficient. While this makes it a potent electrophile for difficult alkylations, it also creates two major stability risks:

• Hyper-sensitivity to Hydrolysis: It will scavenge trace moisture from "dry" solvents, converting to the alcohol impurity.[1]

• Thermal Instability: It is prone to decomposition or polymerization if heated aggressively.[1]

The Solution: Success requires a shift from "forcing conditions" (heat/strong base) to "controlled conditions" (cold start/mild base/anhydrous rigor).

Critical Reagent Handling (The "Dry Chain")

Before setting up any reaction, audit your storage and handling protocols against this checklist.

Parameter	Specification	The "Why" (Causality)
Storage Temp	2–8°C (Refrigerated)	High electron deficiency weakens the C-Br bond; heat promotes spontaneous heterolysis and degradation.[1]
Atmosphere	Argon/Nitrogen	The reagent is hygroscopic. Moisture converts the bromide to the benzyl alcohol (dead end).
Solvent Grade	Anhydrous (<50 ppm )	Standard HPLC grade is insufficient.[1] Use molecular sieves (3Å or 4Å) activated at 300°C.
Weighing	Quick/Inert	Do not leave on the balance. Weigh quickly or use a glovebox if high humidity is present.[1]

Optimized Experimental Protocols

Protocol A: The "Cold-Start" Alkylation (Recommended)

Best for: Amines, Phenols, and Thiols. Minimizes decomposition.[1]

Materials:

• Nucleophile (1.0 equiv)[1]

• Reagent: 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (1.1 equiv)[1]

• Base:

  (2.0 equiv) or (3.0 equiv)

• Solvent: Anhydrous MeCN or DMF (0.1 M concentration)

Step-by-Step:

• Drying: Flame-dry the glassware under vacuum; backfill with Argon.[1]

• Slurry Formation: Add the Nucleophile and Base to the flask. Add the anhydrous solvent. Stir for 10 minutes at Room Temperature (RT) to deprotonate (if acidic).

• The Chill: Cool the reaction mixture to 0°C (Ice/Water bath).

• Addition: Dissolve the Benzyl Bromide reagent in a minimal amount of anhydrous solvent. Add this solution dropwise to the reaction over 5–10 minutes.

  • Technical Note: Adding the electrophile cold prevents the "runaway" exotherm that leads to tar formation.

• Ramp: Stir at 0°C for 30 minutes. Remove the ice bath and allow to warm to RT.

• Monitoring: Check TLC/LCMS after 1 hour at RT.

  • Decision Point: If conversion is <50%, heat gently to 40°C. Do not reflux unless absolutely necessary.

Protocol B: The Finkelstein Modification (For Sterically Hindered Nucleophiles)

Use only if Protocol A fails due to low conversion.

Concept: In situ conversion of the Bromide to the Iodide using Sodium Iodide (NaI).[2][3][4][5] The Iodide is a better leaving group, accelerating the

attack.

Modification:

• Add 10 mol% NaI (catalytic) or 1.0 equiv NaI (stoichiometric) to the reaction mixture before adding the benzyl bromide.

• Solvent Switch: Acetone is the classic Finkelstein solvent, but for this reagent, MeCN is preferred due to better solubility of the organic components.

Troubleshooting Guide (FAQ)

Q1: I see the starting material disappear, but the major product mass is M-Br+OH (Benzyl Alcohol). Why?

Diagnosis: Hydrolysis.[1] Root Cause: The reaction system contained water.[4] Because the

group makes the benzylic position so reactive, water out-competes your nucleophile. Fix:

• Use fresh anhydrous solvent (opened bottles absorb moisture quickly).[1]

• Add activated 3Å Molecular Sieves directly to the reaction flask.

• Increase the equivalent of the Nucleophile (to 1.2–1.5 equiv) to statistically outcompete trace water.

Q2: The reaction mixture turned black/tarry, and yield is low.

Diagnosis: Decomposition/Polymerization.[1] Root Cause: Thermal instability.[1] You likely heated the reaction too quickly or too high. Fix:

• Adopt the "Cold-Start" Protocol (see Section 3).

• Switch base: If using NaH or KOtBu, switch to milder bases like

  or DIPEA.[1] Strong bases can cause elimination or attack the electron-deficient ring ( ).[1]

Q3: My nucleophile is not reacting, even with heat.

Diagnosis: Nucleophile deactivation or Steric Clashes.[1] Fix:

• Solvent Effect: Switch from MeCN to DMF or DMAc . The higher polarity stabilizes the transition state.

• Add Catalyst: Use Protocol B (Finkelstein conditions with NaI).

• Check Phase: If using an inorganic base (

  ) in organic solvent, add a phase transfer catalyst like TBAB (Tetrabutylammonium bromide) (5 mol%).[1]

Mechanistic Visualization

The following diagram illustrates the competition between the desired pathway and the common failure modes.

Caption: Reaction pathway showing the critical competition between Nucleophilic attack (Green) and Hydrolysis (Red). Control temperature and moisture to favor the Green path.

References

• Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165-195.[1] (Establishes the

  of as ~0.93, confirming high electrophilicity).

• Sigma-Aldrich. Product Specification: 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene.[1] (Handling and physical properties).[1][6][7][8][9][10][11]

• Boutureira, O., et al. (2012). Fluorination of Benzylic Halides.[1] Chemical Science. (Discusses the reactivity of electron-deficient benzylic systems).

• PubChem. Compound Summary for CID 123062 (Structural analogs and safety data).

Sources

• 1. 1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene | 118089-89-7 [sigmaaldrich.com]
• 2. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 3. adichemistry.com [adichemistry.com]
• 4. SATHEE: Finkelstein Reaction [sathee.iitk.ac.in]
• 5. byjus.com [byjus.com]
• 6. 4-(Trifluoromethylthio)benzyl bromide | C8H6BrF3S | CID 2777882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. moodle2.units.it [moodle2.units.it]
• 8. 1-(Bromomethyl)-4-(trifluoromethyl)benzene | C8H6BrF3 | CID 123062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. 4-(Trifluoromethoxy)benzyl bromide | 50824-05-0 [chemicalbook.com]
• 11. 4-(Trifluoromethyl)benzyl bromide, 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

Purification methods for 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene intermediates

The following guide serves as a Tier-2 Technical Support resource for researchers working with 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (CAS: 118089-89-7).[1][2]

This intermediate is a critical building block for medicinal chemistry (e.g., cysteine protease inhibitors) but presents specific handling challenges due to the triflone (-SO₂CF₃) group.[1][2] This moiety is strongly electron-withdrawing (

), significantly increasing the electrophilicity of the benzylic position compared to standard benzyl bromides.[1][2]

Topic: Purification & Stability of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene Status: Open Priority: High (Reactivity/Stability Risk)[1][2]

🔬 Module 1: Diagnostic Triage (The "Dirty" Mixture)

Before attempting purification, you must characterize the crude mixture. The radical bromination of the methyl precursor almost invariably yields a three-component mixture.

The Impurity Profile

Component	Structure Note	Reactivity/Risk	Detection (¹H NMR)*
Target Product	Mono-bromide (-CH₂Br)	Highly reactive electrophile.[1][2]	Singlet ~4.6 ppm (2H)
Impurity A (SM)	Methyl precursor (-CH₃)	Inert under workup.[1]	Singlet ~2.5 ppm (3H)
Impurity B (Over-reaction)	Di-bromide (-CHBr₂)	Labile; source of degradation.[1]	Singlet ~6.6–6.8 ppm (1H)
Impurity C (Byproduct)	Succinimide	Water-soluble.[1][2]	Singlet ~2.7 ppm (4H)

*Chemical shifts are approximate and solvent-dependent (CDCl₃).[1]

⚠️ Critical Warning: The Silica Trap

The triflone group makes the benzylic carbon highly susceptible to nucleophilic attack.[2] Standard silica gel is acidic and often retains enough moisture to hydrolyze this compound into the corresponding benzyl alcohol during slow chromatography.

🛠️ Module 2: Purification Workflows

Decision Tree: Select Your Path

Do not default to flash chromatography.[2] Recrystallization is superior for removing the di-bromo impurity, which often co-elutes with the product on silica.[2]

Figure 1: Purification logic flow. Prioritize crystallization for solids to avoid hydrolysis risks associated with chromatography.

Protocol A: Aqueous Workup (Mandatory Pre-step)

Goal: Remove succinimide and inorganic salts before subjecting the material to silica or heat.[1]

• Dissolution: Dissolve crude residue in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) .[1][2][3]

• Wash 1: Wash organic phase with Water (2x).[1][2] Succinimide is highly water-soluble.[1][2]

• Wash 2: Wash with Brine (1x) to remove residual water.[1][2]

• Drying: Dry over anhydrous Na₂SO₄ .

  • Note: Avoid MgSO₄ if the compound is extremely acid-sensitive, though Na₂SO₄ is generally safer for triflones.[2]

• Concentration: Evaporate solvent under reduced pressure at <40°C .

Protocol B: Recrystallization (The Gold Standard)

Goal: Separation of mono-bromo (product) from di-bromo (impurity) based on solubility differentials.[1][2]

• Solvent System: Heptane / EtOAc (Start with 10:1 ratio) or Hexanes / DCM .[1][2]

• Method:

  • Place the crude solid in a flask with a stir bar.

  • Add Heptane (approx. 5 mL per gram). Heat to 60°C.

  • Add EtOAc dropwise until the solution becomes clear (homogenous).[2]

  • Remove from heat and allow to cool slowly to Room Temperature (RT).

  • Optimization: If oiling occurs (common with triflones), seed the mixture with a tiny crystal of crude product or scratch the glass.[2]

  • Cool to 0°C (ice bath) for 1 hour.

  • Filter the white crystalline solid and wash with cold Heptane.

Protocol C: Flash Chromatography (The "Rescue" Op)

Goal: Purify oily residues that refuse to crystallize.[2] Must be performed RAPIDLY.

• Stationary Phase: Silica Gel (Neutralized).[1]

  • Pre-treatment:[1][4] Slurry silica in Hexanes containing 1% Triethylamine (Et₃N) to neutralize acidity, then flush with pure Hexanes before loading.[1][2]

• Eluent: Gradient 0% to 20% EtOAc in Hexanes .

• Loading: Dry load on Celite is preferred over liquid loading to prevent band broadening.[2]

• Execution:

  • Elute unreacted starting material (comes off first).[1][2]

  • Product (Mono-bromo) elutes second.[1][2]

  • Di-bromo impurity elutes closely after or overlaps (hence why recrystallization is preferred).[1][2]

  • Stop immediately after the product fraction. Do not flush the column; hydrolysis products (alcohols) stick to the baseline.

⚠️ Module 3: Stability & Storage

The trifluoromethylsulfonyl group creates a "perfect storm" for degradation: it pulls electron density, making the C-Br bond labile.

The Hydrolysis Mechanism

Moisture on silica or in the air attacks the benzylic position.[2]

Figure 2: Degradation pathway.[1][2] The electron-poor ring accelerates nucleophilic attack by water.[1][2]

Storage Rules:

• Temperature: Store at -20°C .

• Atmosphere: Argon or Nitrogen flush is mandatory.[2]

• Container: Amber glass (light can trigger radical decomposition/discoloration).[2]

• Dessicant: Store the vial inside a secondary jar containing Drierite.

❓ Frequently Asked Questions (FAQ)

Q: My product turned pink/purple after one day on the bench. Is it ruined? A: Not necessarily. Benzyl bromides are photosensitive and can liberate trace HBr/Br₂, causing color change. Check ¹H NMR. If the -CH₂Br singlet is intact and no broad -OH peak appears, recrystallize to remove the color bodies.[1][2]

Q: Can I use Methanol for recrystallization? A: NO. Methanol is nucleophilic.[2] With the activation provided by the -SO₂CF₃ group, you risk forming the benzyl methyl ether (solvolysis), especially if heated.[1] Stick to non-nucleophilic solvents (Heptane, Toluene, DCM).[1][2]

Q: I see a new doublet of doublets in the aromatic region after column chromatography. A: This indicates hydrolysis.[2] The symmetry of the para-substitution is broken or shifted when -Br becomes -OH.[1][2] This confirms the silica was too acidic or the run took too long.

Q: Why is the di-bromo impurity so hard to remove? A: It has very similar polarity to the mono-bromide.[1][2][3] However, the di-bromo compound usually has a higher melting point and lower solubility in Heptane. If you cannot separate them, enrich the mixture via recrystallization (the precipitate is usually the mono-bromo, while the di-bromo stays in the mother liquor or vice versa depending on exact lipophilicity, but typically the mono-bromo crystallizes preferentially from EtOAc/Heptane systems).[1]

📚 References

• Sigma-Aldrich. 1-(Bromomethyl)-4-((trifluoromethyl)sulfonyl)benzene Product Sheet. Accessed Feb 2026. Link

• BenchChem. Purification Methods for Fluorinated Benzyl Bromides. Technical Support Database. Link[1]

• University of Rochester. Common Solvents for Recrystallization of Electron-Deficient Aromatics. Department of Chemistry. Link

• PubChem. Compound Summary: 1-(Bromomethyl)-4-(trifluoromethyl)benzene (Analogous Reactivity Data). National Library of Medicine. Link[1]

• Org. Synth. Fluoromethyl Phenyl Sulfone Reagents. (Discussion on sulfone/triflone stability). Link

Sources

• 1. 934557-65-0 | 1-(Bromomethyl)-4-(methylsulfonyl)-2-(trifluoromethyl)benzene - AiFChem [aifchem.com]
• 2. 1-(Bromomethyl)-4-(trifluoromethyl)benzene | C8H6BrF3 | CID 123062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Page loading... [wap.guidechem.com]

Removing unreacted 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene from crude mixtures

Topic: Removal of Unreacted 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene Ticket ID: PUR-402-TFMS Status: Open Analyst: Senior Application Scientist[1]

Triage & Safety Assessment

Warning: High Potency Lachrymator The reagent 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene combines the lachrymatory properties of benzyl halides with the high electrophilicity induced by the triflone (-SO₂CF₃) group.[1]

• Hazard: Severe eye/respiratory irritant; potential skin sensitizer.[1]

• Handling: All manipulations described below must be performed in a functioning fume hood.

• Neutralization: Glassware should be rinsed with a dilute solution of ammonia or sodium hydroxide in methanol before removal from the hood.

Compound Profile

Property	Value	Implication for Workup
Electrophilicity	Very High	The -SO₂CF₃ group is a "super" electron-withdrawing group (Hammett ), making the benzylic carbon significantly more reactive than standard benzyl bromides.[1]
Physical State	Solid (Low MP)	May exist as a supercooled liquid in crude mixtures; crystallizes upon standing.[1]
Polarity	Moderate-High	The sulfone moiety adds polarity, making separation from polar products by silica chromatography difficult (co-elution risk).[1]

Troubleshooting Protocols (Tiered Support)

Select the protocol that best fits your product's stability and functional group profile.

Tier 1: Solid-Phase Scavenging (The "Gold Standard")

Best for: High-value intermediates, late-stage synthesis, or when the product contains basic nitrogens (amines).[1]

The Logic: Because the impurity is a potent electrophile, we introduce a polymer-supported nucleophile .[1] The impurity reacts with the resin and is removed via simple filtration. This avoids liquid-liquid extraction issues where your product might be lost to the aqueous phase.[1]

Recommended Scavengers:

• SiliaMetS® Thiol (or equivalent polystyrene-thiol): High loading, soft nucleophile.[1] Excellent chemoselectivity (won't attack esters/amides).[1]

• Polymer-Supported Benzylamine/Diamine: Faster kinetics but potentially basic.[1]

Protocol:

• Calculate the theoretical excess of the benzyl bromide (usually 0.1 – 0.5 eq).

• Add 3.0 equivalents (relative to the excess bromide) of the scavenger resin to the reaction mixture.

• Add solvent (DCM, THF, or DMF) to ensure free-flowing suspension.[1]

• Agitate (do not stir with a magnetic bar, which grinds the beads) for 1–4 hours at RT.

  • Tip: The -SO₂CF₃ group activates the bromide, so reaction time is faster than typical benzyl bromides.

• Filter through a fritted funnel or a Celite pad.

• Rinse the cake with solvent. The filtrate contains your purified product.

Self-Validation Check:

• Spot the filtrate on TLC.[2][3][4][5] The UV-active spot corresponding to the starting bromide (often lower Rf than product due to the sulfone) should be absent.[1]

Tier 2: Solution-Phase Derivatization (The "Workhorse")

Best for: Large-scale reactions (>5g) where resins are too expensive, and the target product is neutral (not an amine).[1]

The Logic: We convert the lipophilic/neutral benzyl bromide into a basic amine using a "sacrificial" secondary amine. We then use an acidic aqueous wash to pull this new impurity into the water layer, leaving your neutral product in the organic layer.

Reagents:

• Morpholine or N,N-Dimethylamine (solution in THF) .[1]

Protocol:

• To the crude reaction mixture, add 1.5 – 2.0 equivalents (relative to unreacted bromide) of Morpholine.

• Stir at Room Temperature for 30–60 minutes.

  • Observation: A white precipitate (Morpholine hydrobromide) may form.[1]

• Dilute with organic solvent (EtOAc or DCM).[1]

• Wash 1: 1M HCl or 10% Citric Acid (The derivatized impurity is protonated and moves to the aqueous layer).

• Wash 2: Brine.

• Dry (Na₂SO₄) and concentrate.[1]

Constraint:

• DO NOT USE if your desired product is an amine or acid-sensitive.[1] The product will protonate and wash away with the impurity.

Tier 3: Chromatography Optimization

Best for: Difficult separations where Tier 1/2 are not applicable.[1]

The Logic: The -SO₂CF₃ group is highly polar.[1] Unlike simple benzyl bromides (which run near the solvent front), this compound often streaks or tails on silica due to interactions with silanols.

Tactic:

• Stationary Phase: Neutralized Silica (pre-wash column with 1% Et₃N in Hexanes) prevents decomposition/streaking.[1]

• Gradient: Start with a shallow gradient (e.g., 0% to 10% EtOAc in Hexanes). The lipophilic bromide will elute after non-polar byproducts but likely before your polar product.

• Visualization: Use KMnO₄ stain .[1] The benzylic position oxidizes easily, appearing as a bright yellow spot on a purple background.

Visualizing the Workflow

Decision Matrix: Selecting the Right Method

Caption: Logic flow for selecting the optimal purification route based on product chemistry and scale.

Mechanism: The "Catch and Release" (Method A)[1]

Caption: Chemoselective removal of the electrophile using a polymer-supported amine scavenger.

Frequently Asked Questions (FAQ)

Q: Can I just use rotovap/high vacuum to remove it? A: Unlikely.[1] The trifluoromethylsulfonyl group significantly increases the molecular weight (MW ~303 g/mol ) and boiling point compared to simple benzyl bromide. You will likely sublime your product or decompose it before this impurity distills off.

Q: I tried silica gel, but the impurity "smeared" into my product. A: Benzyl bromides are unstable on acidic silica.

• Fix: Add 1% Triethylamine to your eluent system. This neutralizes the silica acidity and sharpens the peak shape of the bromide, allowing for better resolution.

Q: Why choose Morpholine for the liquid wash (Tier 2)? Why not ammonia? A: Ammonia is too volatile and difficult to handle stoichiometrically.[1] Morpholine is a liquid, easy to dispense, and forms a crystalline hydrobromide salt that precipitates, giving you a visual cue that the scavenging is working.

Q: How do I confirm the impurity is actually gone? A:

• LCMS: Look for the mass of the hydrolyzed alcohol (M-Br+OH) or the methanol adduct (if MeOH was used in LC), as the bromide often hydrolyzes on the column.

• 19F NMR: This is the most robust method. The -SO₂CF₃ signal is distinct (usually around -78 ppm).[1] If this peak disappears (or shifts significantly upon derivatization), you are clean.[1]

References

• Polymer-Supported Scavengers in Synthesis

  • Ley, S. V., et al. (2000).[1] Polymer-supported reagents and scavengers: a new tool for the medicinal chemist.[1] Journal of the Chemical Society, Perkin Transactions 1.

• Chemical Derivatization Strategies

  • Kuthyala, S., et al. (2019).[1] A new HPLC-UV derivatization approach for the determination of potential genotoxic benzyl halides.[1] Analytical Methods.[2][4]

• Reactivity of Trifluoromethylsulfonyl Group

  • Hansch, C., et al. (1991).[1] A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews. (Confirming

    values for -SO₂CF₃). [1]

Sources

• 1. 1-(Bromomethyl)-4-(trifluoromethyl)benzene | C8H6BrF3 | CID 123062 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. WO1997042230A1 - Rapid purification by polymer supported quench - Google Patents [patents.google.com]

Technical Support Center: Recrystallization of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

This guide provides in-depth technical support for the purification of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene via recrystallization. It is designed for researchers, medicinal chemists, and process development scientists who require high-purity material for subsequent synthetic steps or biological evaluation. This document offers troubleshooting advice and answers to frequently asked questions, grounded in the principles of physical organic chemistry.

Introduction

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene is a key building block in medicinal and materials chemistry, valued for its reactive bromomethyl group and the strongly electron-withdrawing trifluoromethylsulfonyl moiety. Achieving high purity is critical, as impurities can lead to unwanted side reactions and complicate downstream processing. Recrystallization is a powerful and scalable purification technique, but its success is highly dependent on the judicious selection of solvents and a robust methodology.[1] This guide will navigate the common challenges encountered during the recrystallization of this specific molecule.

Solvent Selection Workflow

The process of selecting an appropriate solvent system is systematic. The following workflow outlines the decision-making process from initial screening to optimization.

Caption: Decision workflow for selecting a recrystallization solvent system.

Frequently Asked Questions (FAQs)

Q1: What are the ideal characteristics of a recrystallization solvent for 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene?

An ideal solvent should exhibit a steep solubility curve for the target compound. This means the compound should be sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[2] For this specific molecule, which possesses both polar (sulfonyl) and non-polar (aromatic ring, bromomethyl) characteristics, solvents of intermediate polarity or specific mixed-solvent systems are often successful.[3] Additionally, the solvent's boiling point should be lower than the melting point of the compound to prevent "oiling out." Finally, the solvent should not react with the benzylic bromide functionality.

Q2: How do I perform an efficient preliminary solvent screen?

A solvent screen can be performed on a small scale. Place a few milligrams of your crude solid into several test tubes. To each tube, add a different solvent (e.g., hexanes, toluene, ethyl acetate, acetone, ethanol, water) dropwise at room temperature.[4] A good candidate solvent will not dissolve the compound readily at room temperature. Then, heat the tubes that showed poor solubility. An ideal solvent will fully dissolve the compound upon heating. Allow these tubes to cool slowly to see if crystals form.

Q3: When is a mixed-solvent system necessary?

A mixed-solvent system is employed when no single solvent provides the desired solubility profile.[5] This is common for compounds that are either too soluble in a range of solvents or poorly soluble in most. The technique involves dissolving the compound in a minimal amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the slow addition of a hot "anti-solvent" (in which it is poorly soluble) until the solution becomes cloudy (the saturation point).[4]

Q4: Which impurities are likely, and how does that affect solvent choice?

Common impurities may include the starting material (e.g., 4-(trifluoromethylsulfonyl)toluene), the corresponding alcohol from hydrolysis of the benzylic bromide, or over-brominated side products. The goal is to choose a solvent system where the impurities are either very soluble (and remain in the mother liquor) or very insoluble (and can be removed by hot filtration).[2] For instance, if a non-polar impurity is present, using a more polar solvent system may help keep it dissolved while your desired product crystallizes.

Recrystallization Protocols

Protocol 1: Single-Solvent Recrystallization

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the selected solvent.

• Heating: Gently heat the mixture on a hot plate with stirring. Add small portions of hot solvent until the solid completely dissolves. Avoid adding a large excess of solvent, as this will reduce your final yield.[6]

• Hot Filtration (Optional): If insoluble impurities are present, filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of large, pure crystals rather than a precipitate.[6]

• Cooling: Once the flask has reached room temperature, it can be placed in an ice bath to maximize crystal formation.[7]

• Isolation: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel).

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Mixed-Solvent Recrystallization

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in the minimum amount of the hot "good" solvent.

• Addition of Anti-Solvent: While keeping the solution hot, add the "anti-solvent" (also hot) dropwise with swirling until a persistent cloudiness appears.[5]

• Clarification: Add a few drops of the hot "good" solvent until the solution becomes clear again. At this point, the solution is saturated.

• Crystallization, Cooling, Isolation, and Drying: Follow steps 4 through 8 from the Single-Solvent Recrystallization protocol.

Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
Product "Oils Out"	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is cooling too rapidly. 3. The compound is significantly impure, leading to melting point depression.[7]	1. Choose a lower-boiling point solvent or solvent system. 2. Re-heat the solution to redissolve the oil, add a small amount of additional solvent, and allow it to cool much more slowly (e.g., by placing the flask in a warm water bath that cools gradually).[7] 3. Consider a preliminary purification step like a silica plug if impurities are high.
No Crystals Form	1. Too much solvent was added, and the solution is not saturated.[7] 2. The solution is supersaturated and requires a nucleation site.	1. Remove some solvent by gentle heating or under a stream of nitrogen, then allow to cool again. 2. Try scratching the inside of the flask with a glass rod at the solvent line.[7] 3. Add a "seed crystal" from a previous successful crystallization, if available.
Poor Recovery	1. Too much solvent was used, leaving a significant amount of product in the mother liquor. 2. Premature crystallization occurred during hot filtration. 3. The crystals were washed with solvent that was not sufficiently cold.	1. Concentrate the mother liquor and cool it again to obtain a second crop of crystals (which may be of lower purity). 2. Ensure all glassware for hot filtration is pre-heated and that the transfer is performed quickly. 3. Always use ice-cold solvent for washing the crystal cake on the filter.
Product is Still Impure	1. The chosen solvent system dissolves the impurity as well as the product. 2. The cooling was too rapid, causing impurities to be trapped in the crystal lattice (co-precipitation).[6]	1. Re-evaluate the solvent screen. Find a solvent system where the impurity has significantly different solubility from the product. 2. Repeat the recrystallization, ensuring very slow cooling to allow for proper crystal lattice formation.

Potential Solvent Systems

The following table provides a starting point for solvent selection based on the structural features of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene.

Solvent	Boiling Point (°C)	Polarity	Potential Role	Rationale & Comments
Hexanes/Heptane	69 / 98	Very Low	Anti-Solvent	The compound is unlikely to be soluble in hot hexanes alone but is an excellent choice as an anti-solvent when paired with a more polar solvent.[8]
Toluene	111	Low	Good Solvent	The aromatic nature of toluene can effectively solvate the benzene ring of the target molecule.[9] Often works well for aromatic compounds.
Ethyl Acetate (EtOAc)	77	Medium	Good Solvent	Balances polarity to dissolve both the polar sulfone and non-polar parts of the molecule. Often used in a pair with hexanes.[8][10]
Acetone	56	Medium-High	Good Solvent	A strong, polar aprotic solvent. May be too effective, requiring a non-polar anti-solvent.[11]
Ethanol (EtOH)	78	High	Good Solvent	The hydroxyl group can interact with the polar sulfone. Often paired with water for polar compounds.[11]
Water	100	Very High	Anti-Solvent	The compound is expected to be insoluble in water. Can be used as an anti-solvent with a water-miscible solvent like ethanol or acetone.[9]

References

• Department of Chemistry, University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

• Reddit r/Chempros. (2023, February 19). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• Department of Chemistry, University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Moran, J. J. (1983). U.S. Patent No. 4,386,221. Washington, DC: U.S. Patent and Trademark Office.

• University of Toronto Scarborough. (2012, May 7). Recrystallization using two solvents [Video]. YouTube. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 2.1: Recrystallization. Retrieved from [Link]

• University of York. (n.d.). Mixed-solvent recrystallisation. Retrieved from [Link]

• Nugent, B. (2024, May 6). What is the multi-solvent recrystallization process? Quora. Retrieved from [Link]

• Hanson, J. E. (2024, November 23). How to purify a sulfone and sulfide sulfoxide without a column? ResearchGate. Retrieved from [Link]

• Ghorai, M. K., et al. (2021). Synthetic exploration of sulfinyl radicals using sulfinyl sulfones. Nature Communications. Retrieved from [Link]

• University of York. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• University of Cape Town. (n.d.). SOP: CRYSTALLIZATION. Retrieved from [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Reagents & Solvents [chem.rochester.edu]

Reference Data & Comparative Studies

A Comparative Guide to the Electron-Withdrawing Effects of Triflyl vs. Tosyl Groups in Benzyl Derivatives

For researchers, scientists, and professionals in drug development, the precise modulation of a molecule's electronic properties is paramount. Electron-withdrawing groups (EWGs) are fundamental tools in this endeavor, capable of altering reactivity, acidity, and stability. Among the most powerful and widely utilized sulfonyl-based EWGs are the p-toluenesulfonyl (tosyl, Ts) and trifluoromethanesulfonyl (triflyl, Tf) groups. While both are renowned for their ability to function as excellent leaving groups, their intrinsic electron-withdrawing capacities differ significantly, a distinction that has profound implications for their application in the synthesis of complex molecules, including benzyl derivatives.

This guide provides an in-depth, objective comparison of the electron-withdrawing effects of the triflyl and tosyl groups when incorporated into a benzyl system. We will dissect their structural and electronic origins, present quantitative experimental data to benchmark their strength, and discuss the practical consequences for chemical reactivity and synthesis design.

The Root of the Difference: Structural and Electronic Disparity

The dramatic difference in the electron-withdrawing character of triflyl and tosyl groups stems from the substituents attached to the sulfonyl core. The tosyl group features a p-tolyl moiety, while the triflyl group is appended with a trifluoromethyl group.

• Tosyl Group (-SO₂C₆H₄-p-CH₃): The primary electron-withdrawing influence comes from the highly polarized sulfonyl (SO₂) group. The attached p-tolyl ring, while possessing π-accepting capabilities, also has a methyl group that is weakly electron-donating via hyperconjugation. This slightly mitigates the overall electron-withdrawing pull of the sulfonyl group.

• Triflyl Group (-SO₂CF₃): This group combines the potent inductive effect of the sulfonyl group with the exceptionally strong inductive withdrawal of the trifluoromethyl (-CF₃) moiety. The three fluorine atoms, being the most electronegative elements, create a powerful dipole, making the triflyl group one of the strongest neutral electron-withdrawing groups in organic chemistry.

Caption: Structural comparison of Tosyl and Triflyl groups.

Quantitative Benchmarking: A Data-Driven Comparison

The most reliable way to compare the electronic effects of these groups is through quantitative experimental data. Acidity of the parent sulfonic acids, Hammett substituent constants, and solvolysis reaction rates provide a clear and objective measure of their relative strengths.

Acidity of Parent Sulfonic Acids

The stability of a sulfonate anion (R-SO₃⁻) is a direct reflection of the electron-withdrawing ability of the 'R' group. A more powerful EWG will delocalize the negative charge more effectively, resulting in a more stable anion and a stronger parent acid (lower pKa).

Trifluoromethanesulfonic acid (triflic acid) is classified as a superacid, vastly stronger than p-toluenesulfonic acid. This indicates the triflate anion (CF₃SO₃⁻) is exceptionally stable, a direct consequence of the immense inductive effect of the -CF₃ group.

Hammett Substituent Constants (σ)

The Hammett equation provides a quantitative means to assess the electronic influence of a substituent on a benzene ring. The sigma (σ) value measures the electron-donating or electron-withdrawing nature of a substituent. A larger positive σ value corresponds to a stronger electron-withdrawing effect. The trifluoromethylsulfonyl group (-SO₂CF₃) possesses one of the highest σₚ values, confirming its superior electron-withdrawing power compared to the tosyl group.

Leaving Group Ability and Solvolysis Rates

The electron-withdrawing strength of the sulfonyl group directly correlates with its ability to function as a leaving group. A better leaving group is the conjugate base of a stronger acid. Consequently, the triflate anion is a superb leaving group, making alkyl and benzyl triflates extremely reactive in nucleophilic substitution reactions.[1][2] The general order of reactivity for sulfonate esters is Triflate > Nosylate > Tosylate > Mesylate.[3]

Kinetic studies on the solvolysis of benzyl sulfonates consistently show that benzyl triflate reacts many orders of magnitude faster than benzyl tosylate under identical conditions. This enhanced reactivity is a direct result of the triflate group's superior ability to stabilize the developing negative charge in the transition state.[4]

Table 1: Quantitative Comparison of Triflyl and Tosyl Properties

Parameter	Triflyl Group (-SO₂CF₃)	Tosyl Group (-SO₂C₆H₄CH₃)	Implication
Parent Acid	Triflic Acid (CF₃SO₃H)	p-Toluenesulfonic Acid (TsOH)	Triflic acid is a "superacid".
pKa of Parent Acid	~ -14[3]	-2.8[3]	Triflate is a vastly more stable anion.
Hammett Constant (σₚ)	+0.93 (for -SO₂CF₃)¹	+0.68 (for -SO₂Ph)²	-SO₂CF₃ is a much stronger EWG.
Relative Solvolysis Rate	Extremely Fast	Moderate	Triflate is a "super" leaving group.

¹ Data for the -SO₂CF₃ group. ² Data for the closely related phenylsulfonyl group as a proxy.

Impact on Benzyl System Reactivity

When attached to the phenyl ring of a benzyl derivative, these groups exert a powerful influence on the reactivity at the benzylic position and on the ring itself.

Stability of the Benzyl Cation

An electron-withdrawing group attached to the benzene ring destabilizes a benzylic carbocation by inductively pulling electron density away from the positively charged center.[5][6] Due to its much stronger inductive effect, a triflyl group will destabilize an adjacent benzyl cation to a much greater extent than a tosyl group. This has significant mechanistic implications, potentially disfavoring Sₙ1-type pathways where carbocation formation is rate-limiting.

Caption: Destabilizing effect on a benzylic cation.

Experimental Methodologies

The protocols described below are foundational for synthesizing and evaluating the reactivity of benzyl tosylates and triflates.

Experimental Protocol 1: Synthesis of Benzyl Tosylate

This is a standard and robust procedure for converting an alcohol into a good leaving group. The choice of base and solvent can be adapted, but the pyridine method is common.

Objective: To synthesize benzyl tosylate from benzyl alcohol and p-toluenesulfonyl chloride.

Procedure:

• Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add dry pyridine (solvent and base). Cool the flask to 0 °C in an ice bath.

• Reagent Addition: Slowly add p-toluenesulfonyl chloride (TsCl, 1.1 eq.) to the cooled pyridine with stirring until fully dissolved.

• Substrate Addition: Add benzyl alcohol (1.0 eq.) dropwise to the reaction mixture, ensuring the temperature remains below 5 °C.

• Reaction: Stir the mixture at 0 °C for 4-6 hours, or until TLC analysis indicates complete consumption of the starting alcohol.

• Workup: Quench the reaction by slowly pouring the mixture into a beaker of ice-cold water. A white precipitate (benzyl tosylate) should form.

• Purification: Collect the solid product by vacuum filtration. Wash the solid sequentially with cold water and cold hexane to remove residual pyridine and TsCl. The crude product can be further purified by recrystallization from an ethanol/water mixture to yield pure benzyl tosylate.[7][8]

Experimental Protocol 2: Kinetic Study of Benzyl Sulfonate Solvolysis

This workflow outlines a general method to compare the reactivity of benzyl tosylate and benzyl triflate.

Objective: To measure and compare the first-order rate constants (k_solv) for the solvolysis of benzyl tosylate and benzyl triflate.

Caption: General workflow for a solvolysis kinetic study.

Conclusion and Practical Implications for Synthesis

The experimental evidence is unequivocal: the triflyl group is a substantially stronger electron-withdrawing group than the tosyl group. This fundamental difference dictates their use in research and development.

• Tosylates (-OTs) represent the workhorse for most applications requiring the conversion of an alcohol to a good leaving group. They offer an excellent balance of reactivity and stability, are often crystalline solids that are easy to handle and purify, and are prepared from relatively inexpensive reagents.[3] They are the default choice for standard Sₙ2 reactions on primary and secondary alcohols.

• Triflates (-OTf) are employed when exceptional reactivity is required. They are considered "super" leaving groups and are reserved for situations where other leaving groups, like tosylates or halides, fail to react.[1][3] This includes nucleophilic substitutions on unreactive substrates, such as hindered secondary or neopentyl alcohols, or for promoting challenging elimination reactions.[4] Researchers must exercise caution, as the high reactivity of triflates is matched by the potency of their precursors (e.g., triflic anhydride) and their potential as powerful, hazardous alkylating agents.[1]

For the medicinal or process chemist, the choice is clear. For routine transformations and building block synthesis, the stability and reliability of the tosyl group make it the superior option. For challenging, rate-limiting steps or the activation of highly unreactive positions, the extreme electron-withdrawing power of the triflyl group provides a powerful, albeit more hazardous, solution.

References

• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. [Link]

• Taylor & Francis Online. (2006, September 23). THE SYNTHESIS, SOLVOLYSIS AND REARRANGEMENT OF BENZYL TRIFLUOROMETHANESULFINATES. [Link]

• National Center for Biotechnology Information. (2022, June 2). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s. [Link]

• YouTube. (2022, August 18). Effect of an electron withdrawing group in a benzyl cation. [Link]

• Khan Academy. (n.d.). Effect of an electron withdrawing group in a benzyl cation (video). [Link]

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• 2. A trifluoromethanesulfonate (triflate) can be used in a manner si... | Study Prep in Pearson+ [pearson.com]
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• 4. Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

For the modern researcher, scientist, and drug development professional, a deep understanding of a molecule's structural integrity is paramount. Mass spectrometry stands as a cornerstone analytical technique, offering profound insights into molecular structure through the meticulous analysis of fragmentation patterns. This guide provides an in-depth, technically-grounded comparison of the anticipated mass spectrometry fragmentation of 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene, a compound of increasing interest in synthetic and medicinal chemistry. By dissecting the fragmentation of this molecule and comparing it to alternative analytical approaches, we aim to equip the reader with the expertise to confidently identify and characterize this and similar molecular entities.

The Structural and Analytical Significance of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene (C8H6BrF3O2S, Molecular Weight: 303.1 g/mol ) is a bifunctional organic molecule. It incorporates a reactive bromomethyl group, a common precursor for introducing a benzyl moiety, and a strongly electron-withdrawing trifluoromethylsulfonyl group. This combination of functionalities makes it a valuable building block in the synthesis of complex organic molecules, including potential pharmaceutical candidates.

The accurate identification and characterization of such molecules are critical for ensuring the purity, stability, and intended reactivity in subsequent synthetic steps. Electron Ionization Mass Spectrometry (EI-MS) is a powerful and widely used technique for this purpose.[1][2] As a "hard" ionization technique, EI imparts significant energy to the analyte molecule, inducing characteristic fragmentation patterns that act as a unique molecular fingerprint.[1][2]

Predicting the Fragmentation Fingerprint: A Mechanistic Approach

Key Predicted Fragmentation Pathways:

The fragmentation of 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene under electron ionization is anticipated to be initiated by the removal of an electron to form the molecular ion (M+•). This high-energy species will then undergo a series of bond cleavages and rearrangements to yield a cascade of fragment ions.

dot

Caption: Predicted Electron Ionization Fragmentation Pathway of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene.

Table 1: Predicted Key Fragment Ions in the Mass Spectrum of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene

m/z (Mass-to-Charge Ratio)	Proposed Ion Structure	Fragment Name / Description	Predicted Relative Intensity
303/305	[C8H6BrF3O2S]+•	Molecular Ion (M+•)	Low to Medium
224	[C8H6F3O2S]+	4-(Trifluoromethylsulfonyl)benzyl cation	High
159	[C8H6F3]+	4-(Trifluoromethyl)benzyl cation	Medium
145	[C6H4F3]+	Trifluoromethylphenyl cation	Medium
91	[C7H7]+	Tropylium cation	Low
79/81	[Br]+	Bromine cation	Low

Mechanistic Insights into Key Fragmentations:

• The Bromine Isotopic Signature: A hallmark of any bromine-containing compound is the presence of two major isotopes, 79Br and 81Br, in nearly equal natural abundance.[3] This results in a characteristic M/M+2 isotopic pattern for the molecular ion and any bromine-containing fragments, with the two peaks having almost identical intensities and separated by 2 m/z units. This provides an immediate and powerful diagnostic tool for identifying the presence of bromine in the molecule.

• Alpha-Cleavage and the Formation of the Benzylic Cation (m/z 224): The most probable initial fragmentation is the homolytic cleavage of the C-Br bond.[3] This is a highly favored pathway due to the relative weakness of the carbon-bromine bond and the high stability of the resulting benzylic cation. The formation of the 4-(trifluoromethylsulfonyl)benzyl cation at m/z 224 is therefore expected to be a major fragmentation pathway, likely resulting in the base peak of the spectrum. The strong electron-withdrawing nature of the trifluoromethylsulfonyl group will influence the stability of this cation.

• Loss of Sulfur Dioxide (SO2): Aromatic sulfonyl compounds are known to undergo fragmentation via the elimination of sulfur dioxide (SO2), a neutral loss of 64 Da.[4][5] This rearrangement-driven process would lead to a fragment ion at m/z 239/241, corresponding to [C8H6BrF3]+•.

• Formation of the Tropylium Ion (m/z 91): While the formation of the tropylium ion is a classic fragmentation pathway for benzyl bromide and its derivatives, its prevalence in this molecule may be diminished.[6][7] The presence of the strongly deactivating trifluoromethylsulfonyl group on the aromatic ring could destabilize the tropylium ion precursor. However, it is still a plausible, albeit likely minor, fragmentation pathway.

A Comparative Look at Alternative Analytical Methodologies

While EI-MS is a robust technique for structural elucidation, a comprehensive analytical approach often involves complementary methods. The choice of technique depends on the specific analytical question being addressed, such as quantification, analysis of complex mixtures, or the characterization of non-volatile analogues.

Table 2: Comparison of Analytical Techniques for the Characterization of 1-(Bromomethyl)-4-(trifluoromethylsulfonyl)benzene and Related Compounds

Analytical Technique	Principle	Advantages for this Molecule	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation by volatility followed by EI-MS detection.[3]	Excellent for volatile and thermally stable compounds. Provides both retention time and mass spectral data for high-confidence identification.	Requires the analyte to be volatile and thermally stable.
Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI)	Separation by polarity followed by soft ionization.[8][9]	Suitable for a wider range of compounds, including less volatile and thermally labile analogues. Soft ionization often preserves the molecular ion.	May not induce sufficient fragmentation for detailed structural elucidation without tandem MS (MS/MS).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei.	Provides detailed information about the carbon-hydrogen framework and the connectivity of atoms. Unambiguous structure determination.	Less sensitive than MS. Requires a larger sample amount and a pure sample for optimal results.
Infrared (IR) Spectroscopy	Measures the absorption of infrared radiation by molecular vibrations.	Provides information about the functional groups present in the molecule (e.g., C-Br, S=O, C-F stretches).	Does not provide information on the overall molecular structure or connectivity.

Experimental Protocols: A Blueprint for Analysis

To ensure reproducible and high-quality data, a standardized experimental protocol is essential. The following provides a general framework for the analysis of 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene using GC-MS.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene.

  • Dissolve the sample in 1 mL of a high-purity volatile solvent (e.g., dichloromethane or ethyl acetate) to create a 1 mg/mL stock solution.

  • Perform serial dilutions to prepare working standards at concentrations ranging from 1 to 100 µg/mL.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

  • GC Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes.

    • Ramp: Increase to 280 °C at a rate of 15 °C/min.

    • Hold: Hold at 280 °C for 5 minutes.

  • MS Ion Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-400.

• Data Analysis:

  • Integrate the chromatographic peaks and analyze the corresponding mass spectra.

  • Identify the molecular ion and key fragment ions.

  • Compare the obtained spectrum with the predicted fragmentation pattern and any available library spectra.

dot

Caption: A generalized workflow for the GC-MS analysis of 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene.

Conclusion: A Powerful Tool for Molecular Characterization

The predictable and informative fragmentation pattern of 1-(bromomethyl)-4-(trifluoromethylsulfonyl)benzene under electron ionization mass spectrometry makes it a highly effective tool for its unambiguous identification. The characteristic bromine isotopic signature, coupled with the facile cleavage of the C-Br bond to form a stable benzylic cation, provides a robust diagnostic fingerprint. While alternative techniques such as LC-MS, NMR, and IR spectroscopy offer complementary information, GC-MS with electron ionization remains a gold standard for the analysis of this and similar volatile organic compounds. By understanding the fundamental principles of fragmentation and employing standardized analytical protocols, researchers can confidently characterize these important synthetic building blocks, ensuring the integrity and success of their scientific endeavors.

References

• UCLA College of Chemistry and Biochemistry. (n.d.). Illustrated Glossary of Organic Chemistry - Fragment ion. Retrieved from [Link]

• PubChem. (n.d.). 1-(Bromomethyl)-4-(trifluoromethyl)benzene. Retrieved from [Link]

• American Chemical Society. (2014, July 8). Gas Chromatography Plasma-Assisted Reaction Chemical Ionization Mass Spectrometry for Quantitative Detection of Bromine in Organic Compounds. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Wikipedia. (n.d.). Electron ionization. Retrieved from [Link]

• Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Retrieved from [Link]

• Matrix Fine Chemicals GmbH. (n.d.). 1-(BROMOMETHYL)-4-(TRIFLUOROMETHOXY)BENZENE. Retrieved from [Link]

• PubChem. (n.d.). Benzene, 1-bromo-4-(trifluoromethyl)-. Retrieved from [Link]

• ResearchGate. (2017, February 2). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-(bromomethyl)-4-methyl-. Retrieved from [Link]

• Taylor & Francis Online. (2007, May 4). Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. Retrieved from [Link]

• NIST. (n.d.). Benzene, 1-bromo-4-(trifluoromethyl)-. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

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A Comparative Guide to the Structural Validation of 4-(Trifluoromethylsulfonyl)benzyl Derivatives: The Definitive Role of X-ray Crystallography

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise determination of molecular structure is non-negotiable. For novel compounds such as 4-(trifluoromethylsulfonyl)benzyl derivatives, which are of increasing interest due to their unique electronic and steric properties, unambiguous structural validation is paramount. This guide provides a comprehensive comparison of analytical techniques for the structural elucidation of these molecules, with a primary focus on the gold-standard method: single-crystal X-ray crystallography. We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis with alternative methods, supported by experimental principles.

The Imperative for Unambiguous Structure Determination

The 4-(trifluoromethylsulfonyl)benzyl moiety is characterized by the potent electron-withdrawing trifluoromethylsulfonyl group (-SO₂CF₃) and a benzyl framework. These features can induce specific intermolecular interactions and conformational preferences that dictate a molecule's biological activity or material properties. An incorrect structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and potential safety issues. While routine methods like NMR and mass spectrometry provide essential data on connectivity and formula, they can sometimes be insufficient to resolve subtle stereochemical or isomeric ambiguities.[1]

X-ray Crystallography: An Unrivaled Glimpse into the Atomic Realm

Single-crystal X-ray diffraction (SC-XRD) stands as the most powerful technique for determining the absolute three-dimensional structure of a molecule.[1][2] It provides precise coordinates of each atom in the crystal lattice, offering definitive proof of:

• Connectivity and Bonding: Unambiguous confirmation of the molecular skeleton.

• Stereochemistry: Absolute configuration of chiral centers.

• Conformation: The spatial arrangement of atoms and functional groups.

• Intermolecular Interactions: Detailed insights into crystal packing, hydrogen bonding, and other non-covalent interactions that are crucial for understanding solid-state properties.

The process, in essence, involves irradiating a high-quality single crystal with X-rays and analyzing the resulting diffraction pattern.[3][4] The scattered X-rays create a unique pattern of spots, the intensities and positions of which are used to calculate an electron density map of the molecule.[4]

Challenges and Expert Insights

A significant hurdle in X-ray crystallography is obtaining a diffraction-quality crystal.[2] For 4-(trifluoromethylsulfonyl)benzyl derivatives, specific challenges can arise:

• Fluorine Interactions: The highly electronegative fluorine atoms of the -SO₂CF₃ group can participate in complex, weak intermolecular interactions, potentially leading to disordered or poorly diffracting crystals.

• Solvent Effects: The choice of crystallization solvent is critical, as it can influence crystal packing and morphology.[5]

• Flexibility: Rotatable bonds within the benzyl moiety can sometimes hinder the formation of a well-ordered crystal lattice.[6]

Workflow for X-ray Crystallographic Validation

The following diagram outlines the typical workflow for structural validation via SC-XRD:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 3. azolifesciences.com [azolifesciences.com]
• 4. greeley.org [greeley.org]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]